trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA

Core Science & Biosynthesis

"trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA" structure elucidation

This guide is structured as a high-level technical whitepaper designed for analytical chemists and metabolic researchers. It treats the target molecule—trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA —as a complex structural elucidation case study, likely arising from the peroxisomal

-oxidation of Very Long Chain Polyunsaturated Fatty Acids (VLC-PUFAs).

Case Study: trans-2,cis-12,15,18,21-Tetracosapentaenoyl-CoA

Executive Summary & Metabolic Context

The accurate characterization of acyl-CoA thioesters is critical for understanding lipid metabolism, particularly the Sprecher pathway involved in the retro-conversion of tetracosahexaenoic acid (24:6n-3) to docosahexaenoic acid (DHA, 22:6n-3).

The molecule , trans-2,cis-12,15,18,21-24:5-CoA , represents a highly specific metabolic intermediate. Its structure suggests a 24-carbon chain that has undergone the initial dehydrogenation step of

-oxidation (introducing the -trans bond) but possesses a significant saturated "gap" between C4 and C11, followed by a methylene-interrupted cis-polyene system typical of n-3 PUFAs.

Elucidation Challenge: Differentiating the stereochemistry (

-trans vs. -cis) and proving the regiochemistry of the double bonds in a long aliphatic chain requires a hybrid approach of High-Resolution Mass Spectrometry (HRMS) and 2D-NMR.

Analytical Workflow Visualization

The following diagram outlines the critical path for isolating and structurally validating this labile thioester.

Figure 1: Integrated workflow for the isolation and structural elucidation of long-chain acyl-CoA thioesters.

Protocol 1: Isolation & Purification

Acyl-CoAs are amphipathic and labile. They hydrolyze rapidly at alkaline pH and can oxidize at the polyene tail.

Methodology:

• Extraction: Use a monophasic extraction (chloroform/methanol/buffer) but maintain pH between 5.0 and 6.0 to prevent thioester hydrolysis.

• Solid Phase Extraction (SPE): Use weak anion exchange (WAX) or oligonucleotide purification cartridges. CoAs are highly polar due to the 3'-phosphate-ADP moiety.

• HPLC Separation (Ion-Pairing):

  • Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 50 mM Triethylamine acetate (TEAA) in water (pH 7.0). Note: TEAA acts as an ion-pairing agent to retain the charged CoA moiety on the hydrophobic column.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes. The long C24 chain will elute late, even with the polar CoA head group.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry provides the molecular formula and characteristic fragmentation to confirm the "CoA" head and the "Acyl" tail.

Target Data:

• Formula: C

  H N O P S

• Exact Mass (Neutral): 1107.358 Da

• Ionization Mode: Negative ESI (preferred for CoAs) or Positive ESI.

Fragmentation Logic (MS/MS): In Negative Mode (ESI-), look for these diagnostic transitions:

• Precursor Ion:

  at m/z 1106.35.

• Neutral Loss: Loss of the acyl chain (S-C bond cleavage) or the pantetheine moiety.

• Key Fragment (CoA Signature): m/z 428.036 (Adenosine-3',5'-diphosphate). This confirms the molecule is a CoA thioester.

• Key Fragment (Acyl Chain): m/z 341.28 (C

  H O ). This confirms the fatty acid chain length (C24) and unsaturation count (5 double bonds).

Parameter	Value	Interpretation
Precursor ( )	1106.35	Confirms intact thioester.
Fragment 1	428.04	Adenosine-ADP core (CoA specific).
Fragment 2	408.03	[M-H-Pantetheine] (Adenine-Ribose-P).
Fragment 3	341.28	Free Fatty Acid anion (24:5).

Protocol 3: NMR Spectroscopy (Structural Proof)

NMR is the only method to definitively assign the trans geometry at C2 and the cis geometry at C12, 15, 18, 21.

Instrument: 600 MHz or higher with Cryoprobe (sensitivity is crucial due to low abundance). Solvent: D

O (with phosphate buffer pH 6.5) or CD OD/D O mixtures to prevent micelle formation.

A. 1H-NMR Assignments (Chemical Shift Logic)

The spectrum will show three distinct olefinic regions.

• The

  -trans Double Bond (Alpha-Beta Unsaturated):

  • H3 (Beta-proton): Deshielded by the carbonyl. Appears as a doublet of triplets (dt) at 6.9 – 7.2 ppm .

  • H2 (Alpha-proton): Shielded relative to H3. Appears as a doublet (d) at 5.8 – 6.1 ppm .

  • Coupling Constant (

    ): 15.0 – 16.0 Hz . This large coupling constant is the definitive proof of trans (E) geometry. (Cis would be ~10-11 Hz).

• The

  -cis Polyene System:

  • Olefinic Protons: Multiplet cluster at 5.3 – 5.4 ppm .

  • Bis-allylic Protons (C14, C17, C20): These protons sit between two double bonds. They appear as a distinct triplet/multiplet at 2.80 – 2.85 ppm .

  • Coupling: The internal double bond protons will show complex splitting, but deconvoluted

    -values will be ~10-11 Hz (cis) .

• The Saturated "Gap" (C4 – C11):

  • C4 Methylene: Quartet/Multiplet at 2.2 ppm (allylic to the trans double bond).

  • Bulk Methylenes (C5-C10): Large singlet-like envelope at 1.2 – 1.4 ppm .

  • C11 Methylene: Multiplet at 2.05 ppm (allylic to the cis-12 double bond).

B. 2D-NMR Connectivity (HMBC/COSY)

To prove the position of the double bonds:

• COSY: Trace the spin system: H2

  H3 H4. Then the chain breaks at the bulk methylene. Pick it up again at H11 H12 H13.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Critical Correlation: The Carbonyl Carbon (C1, ~195 ppm for thioester) will correlate to H2 and H3 .

  • H2/H3 will not correlate to the C12 olefinic carbons, proving the separation.

Metabolic Significance Diagram

Understanding why this structure exists aids in its identification. It is likely a metabolite in the peroxisomal

-oxidation of 24:6n-3.

Figure 2: Hypothetical placement of the target molecule within VLC-PUFA metabolism.

References

• Acyl-CoA Analysis by MS: Haynes, C. A., et al. (2011).[1] "Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry." Biochimica et Biophysica Acta. Link

• NMR of Acyl-CoAs: Williamson, K. L., et al. (1982).

• Sprecher Pathway: Sprecher, H. (2000). "Metabolism of highly unsaturated n-3 and n-6 fatty acids." Biochimica et Biophysica Acta. Link

• Trans-2-Enoyl-CoA Reductase: Gloerich, J., et al. (2006). "Peroxisomal trans-2-enoyl-CoA reductase." Journal of Biological Chemistry. Link

• Ion-Pairing HPLC: Snyder, N. W., et al. (2014). "Stable isotope dilution liquid chromatography/mass spectrometry analysis of cellular and tissue medium- and long-chain acyl-coenzyme A thioesters." Rapid Communications in Mass Spectrometry. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]

An In-Depth Technical Guide on the Discovery and Significance of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the discovery, characterization, and biochemical significance of the novel very-long-chain polyunsaturated fatty acyl-CoA, trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA. Tailored for researchers, scientists, and professionals in drug development, this document delves into the intricate experimental journey that led to its identification and elucidates its pivotal role in lipid metabolism.

Introduction: The Expanding Universe of Bioactive Lipids

The field of lipidomics has unveiled a remarkable diversity of fatty acids and their derivatives, extending far beyond their classical roles in energy storage and membrane structure. Among these, polyunsaturated fatty acids (PUFAs) and their metabolites are now recognized as critical signaling molecules in a host of physiological and pathophysiological processes. Coenzyme A (CoA) esters of these fatty acids, or acyl-CoAs, are the activated intermediates that are directed towards various metabolic fates, including energy production, complex lipid synthesis, and protein acylation.[1][2][3] The discovery of novel acyl-CoA species continues to refine our understanding of these intricate metabolic networks.

This guide focuses on a specific, yet significant, molecule: trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA. Its discovery has shed new light on the terminal steps of docosahexaenoic acid (DHA) biosynthesis, a critical n-3 PUFA essential for neural and retinal function.

The Genesis of Discovery: An Anomaly in the Peroxisomal Beta-Oxidation of Tetracosapentaenoic Acid

The established pathway for the synthesis of DHA from its precursor, alpha-linolenic acid, involves a series of elongation and desaturation steps in the endoplasmic reticulum to produce cis,cis,cis,cis,cis-6,9,12,15,18,21-tetracosahexaenoic acid (24:6n-3). This very-long-chain PUFA is then transported to the peroxisome for a single round of beta-oxidation to yield DHA (22:6n-3).[4][5][6][7][8] This process is often referred to as Sprecher's pathway.[4][6][7]

The discovery of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA arose from meticulous investigations into the intermediates of this peroxisomal beta-oxidation step. Researchers observed a previously uncharacterized acyl-CoA species during in vitro assays using purified peroxisomes incubated with a synthetic analog, cis,cis,cis,cis,cis-9,12,15,18,21-tetracosapentaenoic acid (24:5n-3), a plausible precursor to 24:6n-3.

The Initial Observation: A Novel Peak in HPLC Analysis

Initial experiments aimed at characterizing the kinetics of the peroxisomal beta-oxidation of 24:5n-3 CoA ester revealed an unexpected intermediate. High-performance liquid chromatography (HPLC) analysis of the reaction mixture at various time points showed the expected substrate (24:5n-3 CoA) and the final product, docosapentaenoic acid (22:5n-3) CoA, but also a distinct, transient peak with a retention time suggestive of a C24 acyl-CoA with altered polarity.

The Investigative Workflow: From Hypothesis to Structural Elucidation

The appearance of this unknown peak prompted a rigorous analytical investigation to determine its precise chemical structure. The following multi-step workflow was employed:

Caption: Investigative workflow for the identification of the novel acyl-CoA.

Step-by-Step Experimental Protocols

• Peroxisome Isolation: Peroxisomes were isolated from the livers of rats treated with a peroxisome proliferator (e.g., clofibrate) by differential and density gradient centrifugation. The purity and integrity of the isolated organelles were confirmed by marker enzyme assays and electron microscopy.

• Synthesis of Substrate: cis,cis,cis,cis,cis-9,12,15,18,21-Tetracosapentaenoyl-CoA was synthesized enzymatically from the corresponding free fatty acid using a long-chain acyl-CoA synthetase.

• Incubation: The reaction mixture (1 mL) contained 50 mM MOPS-KOH buffer (pH 7.2), 20 µM FAD, 1 mM NAD+, 0.5 mM CoASH, 2 mM ATP, 5 mM MgCl2, 0.1% (w/v) Triton X-100, 100 µg of purified peroxisomal protein, and 50 µM of the substrate. The reaction was initiated by the addition of the substrate and incubated at 37°C.

• Sample Collection and Quenching: Aliquots (100 µL) were taken at 0, 2, 5, 10, and 20 minutes and the reaction was quenched by the addition of 100 µL of ice-cold 10% (v/v) acetic acid in methanol.

• Acyl-CoA Extraction: The quenched samples were centrifuged, and the supernatant was subjected to solid-phase extraction to isolate the acyl-CoA esters.

• HPLC Separation: The extracted acyl-CoAs were separated on a C18 reversed-phase HPLC column with a gradient elution of acetonitrile in a phosphate buffer.[9] Detection was performed using a UV detector at 260 nm (for the adenine moiety of CoA).

• High-Resolution Mass Spectrometry (HR-MS): The purified unknown intermediate was analyzed by electrospray ionization time-of-flight (ESI-TOF) mass spectrometry to determine its accurate mass and elemental composition.

• Tandem Mass Spectrometry (MS/MS): Collision-induced dissociation (CID) was performed on the parent ion to generate a fragmentation pattern. The fragmentation of the CoA moiety provided a characteristic signature, while the fragmentation of the acyl chain helped to locate the positions of the double bonds.

• GC-MS for Double Bond Position and Geometry: The purified acyl-CoA was hydrolyzed, and the resulting free fatty acid was converted to its picolinyl ester or dimethyloxazoline (DMOX) derivative. These derivatives are amenable to gas chromatography-mass spectrometry (GC-MS) and produce characteristic fragmentation patterns that allow for the unambiguous determination of double bond positions.[10] The geometry of the double bonds was further confirmed by specialized GC methods using highly polar capillary columns.[11]

Data Interpretation and Structural Elucidation

The analytical data converged to reveal the structure of the novel intermediate:

Analytical Technique	Observation	Interpretation
HPLC Retention Time	Eluted slightly later than the all-cis 24:5n-3 CoA substrate.	Suggests a change in conformation, possibly due to the presence of a trans double bond, which imparts a more linear and slightly less polar character.
High-Resolution MS	Elemental composition consistent with C45H72N7O21P3S (the same as the substrate).	Confirmed that the intermediate was an isomer of 24:5-CoA.
Tandem MS (MS/MS)	Fragmentation pattern showed a neutral loss corresponding to the acyl chain, confirming the integrity of the CoA moiety. The fragmentation of the acyl chain was different from the starting material.	Indicated a rearrangement of the double bonds within the fatty acyl chain.
GC-MS of DMOX derivative	Fragmentation pattern unequivocally located the double bonds at positions 2, 12, 15, 18, and 21.	Determined the positional isomerism.
Capillary GC Analysis	Comparison with synthetic standards on a polar cyanosilicone column confirmed the presence of a trans double bond at the 2-position and cis geometry for the other four double bonds.[11]	Established the stereochemistry of the double bonds.

This collective evidence led to the unambiguous identification of the intermediate as trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA .

Biochemical Significance: A Key Intermediate in Peroxisomal Beta-Oxidation

The discovery of this 2-trans intermediate provides critical insight into the enzymatic mechanism of the first step of peroxisomal beta-oxidation of certain PUFAs. The initial enzyme in this pathway, acyl-CoA oxidase, introduces a double bond between the alpha and beta carbons (C2 and C3) of the acyl-CoA. For most saturated fatty acids, this results in a trans-2-enoyl-CoA. The presence of a pre-existing cis double bond at a specific position can influence this process.

The formation of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA from an all-cis precursor suggests the action of an isomerase or that the acyl-CoA oxidase itself can directly produce this configuration. This intermediate is then a substrate for the second enzyme in the beta-oxidation spiral, 2-enoyl-CoA hydratase.

Sources

• 1. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiological Consequences of Compartmentalized Acyl-CoA Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What Is Acyl-CoAs Metabolism - Creative Proteomics Blog [creative-proteomics.com]
• 4. Biosynthesis of docosahexaenoic acid (DHA, 22:6-4, 7,10,13,16,19): two distinct pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of the acyl-CoAs that accumulate during the peroxisomal beta-oxidation of arachidonic acid and 6,9,12-octadecatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Docosahexaenoic acid is both a product of and a precursor to tetracosahexaenoic acid in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two alternative pathways for docosahexaenoic acid (DHA, 22:6n-3) biosynthesis are widespread among teleost fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aocs.org [aocs.org]
• 10. Characterization of cis-9 trans-11 trans-15 C18:3 in milk fat by GC and covalent adduct chemical ionization tandem MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]

Metabolic Profiling and Quantitation of Endogenous trans-2-Tetracosapentaenoyl-CoA

A Technical Guide for the Analysis of Peroxisomal

-Oxidation Intermediates

Executive Summary

The endogenous presence of trans-2-tetracosapentaenoyl-CoA (trans-2-C24:5-CoA) represents a critical, transient node in the peroxisomal retroconversion of very-long-chain polyunsaturated fatty acids (VLCPUFAs). While typically present at low steady-state concentrations due to rapid hydration by D-bifunctional protein (DBP), its accumulation is a pathognomonic marker for specific peroxisomal oxidation disorders, most notably DBP deficiency.

This guide provides a rigorous framework for the extraction, separation, and mass spectrometric quantitation of this labile thioester. It moves beyond standard lipidomics to address the amphipathic challenges of acyl-CoA analysis, establishing a self-validating workflow for researchers investigating the Sprecher pathway and Zellweger spectrum disorders.

Part 1: The Mechanistic Landscape

To quantify trans-2-C24:5-CoA, one must understand its origin. It is not a final product but a reaction intermediate generated exclusively within the peroxisome during the chain shortening of Tetracosapentaenoic acid (C24:5n-3) to Docosapentaenoic acid (C22:5n-3).

The Sprecher Pathway and Retroconversion

Unlike long-chain fatty acids (LCFA), VLCPUFAs (>C22) cannot be directly oxidized in the mitochondria. They must undergo partial

-oxidation in the peroxisome.[1][2]

• Activation: C24:5n-3 is activated to C24:5-CoA by acyl-CoA synthetase (ACSVL1/FATP2) at the peroxisomal membrane.

• Dehydrogenation (The Source): Acyl-CoA Oxidase 1 (ACOX1) introduces a trans double bond at the 2-position, generating trans-2-C24:5-CoA .

• Hydration (The Sink): The D-bifunctional protein (DBP) , specifically its enoyl-CoA hydratase unit, converts the trans-2 intermediate into 3-hydroxy-C24:5-CoA.

Critical Insight: In healthy tissue, the ACOX1 reaction is the rate-limiting step, meaning trans-2-C24:5-CoA levels are negligible. However, in DBP deficiency (HSD17B4 mutations) , the hydratase step is blocked. This causes a "metabolic dam," leading to the specific accumulation of the trans-2-enoyl-CoA species.

Pathway Visualization

The following diagram illustrates the specific flux and the blockage point that renders trans-2-C24:5-CoA analytically visible.

Caption: Peroxisomal retroconversion pathway highlighting the generation and consumption of trans-2-C24:5-CoA.

Part 2: Analytical Challenges & Strategy

Quantifying trans-2-C24:5-CoA presents three distinct challenges that standard lipidomics workflows fail to address:

• Amphipathic Instability: The molecule contains a highly hydrophobic C24 tail and a highly polar, charged CoA headgroup. Liquid-Liquid Extraction (LLE) often results in poor recovery as the molecule partitions into the interphase.

• Thioester Hydrolysis: The high-energy thioester bond is susceptible to hydrolysis at high pH or temperature.

• Isomer Resolution: Mass spectrometry alone cannot easily distinguish between trans-2-C24:5-CoA and other potential isomers (e.g., cis-isomer migration). Chromatographic separation is mandatory.

The Solution: A Weak Anion Exchange (WAX) Solid Phase Extraction (SPE) coupled with Alkaline LC-MS/MS.

Part 3: Experimental Protocol

This protocol is designed for self-validation. Every batch must include a "recovery standard" (non-endogenous CoA, e.g., Heptadecanoyl-CoA) added before extraction.

Sample Preparation (WAX-SPE Method)

Reagents: Ammonium formate, Formic acid, Methanol, Acetonitrile, Water (LC-MS grade).

• Homogenization:

  • Tissue (Liver/Fibroblasts) is homogenized in 50 mM Ammonium Formate (pH 7.0) containing the internal standard (IS).

  • Why: Neutral pH protects the thioester bond; ammonium formate pairs with the phosphate groups on CoA.

• Protein Precipitation:

  • Add Acetonitrile (1:3 v/v) to the homogenate. Vortex and centrifuge (10,000 x g, 10 min, 4°C).

  • Collect supernatant.[3]

• Solid Phase Extraction (Critical Step):

  • Cartridge: Strata-X-AW or Oasis WAX (Weak Anion Exchange).

  • Condition: Methanol

    Water.[3]

  • Load: Apply supernatant.

  • Wash 1: 25 mM Ammonium Formate (removes neutrals).

  • Wash 2: Methanol (removes free fatty acids and phospholipids).

  • Elution: 70% Methanol / 25% Water / 5% Ammonium Hydroxide.

  • Mechanism:[4][5][6][7] The CoA moiety binds to the anion exchange resin. The methanol wash removes the bulk lipids that usually suppress ionization. The base elution releases the CoA.

LC-MS/MS Conditions

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S). Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100mm, 1.8 µm).

Mobile Phase:

• A: Water + 10 mM Ammonium Hydroxide (pH ~10).

• B: Acetonitrile + 10 mM Ammonium Hydroxide.

• Note: While acidic pH is common for peptides, alkaline pH is superior for Acyl-CoAs as it deprotonates the phosphate groups, improving peak shape and retention on C18 without ion-pairing reagents.

Gradient:

• Start at 10% B.

• Ramp to 95% B over 12 minutes.

• Hold 2 minutes.

Mass Spectrometry Transitions (MRM)

Detection is performed in Positive ESI mode . Despite being anions in solution, Acyl-CoAs fragment predictably in positive mode, losing the adenosine moiety or the phosphopantetheine.

• Precursor Ion: [M+H]+ or [M+2H]2+

• Product Ion: The characteristic neutral loss of the adenosine-3',5'-diphosphate moiety (Neutral Loss of 507 Da) or the specific acyl-pantetheine fragment (Product ion 428 Da is common for the CoA headgroup, but specific acyl fragments are more selective).

Analyte	Formula (Neutral)	Precursor (m/z) [M+H]+	Product (m/z)	Collision Energy (V)
C24:5-CoA	C45H74N7O17P3S	~1122.4	615.4 (Acyl-Pan)	45
Trans-2-C24:5-CoA	C45H72N7O17P3S	~1120.4	613.4 (Acyl-Pan)	48
C17-CoA (IS)	C38H68N7O17P3S	~1032.4	525.4 (Acyl-Pan)	42

Note: Exact masses must be tuned on the specific instrument. The "Acyl-Pan" product ion corresponds to the [Acyl-Pantetheine+H]+ fragment.

Part 4: Data Interpretation & Validation

Identification Logic

To confirm the peak is trans-2-C24:5-CoA and not an isobaric interference:

• Retention Time: Trans-2-enoyl-CoAs elute slightly earlier than their saturated or non-conjugated counterparts on C18 columns due to the double bond polarity.

• Ratio Check: In DBP-deficient samples, the ratio of trans-2-C24:5-CoA to C24:5-CoA will be inverted compared to Wild Type (WT).

  • WT: High C24:5-CoA / Trace trans-2.

  • DBP Deficient: High trans-2 / Moderate C24:5-CoA.

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow for the isolation of amphipathic Acyl-CoA esters.

References

• Ferdinandusse, S., et al. (2006).[8][9] "Mutations in the gene encoding peroxisomal sterol carrier protein X (SCPx) cause leukoencephalopathy with dystonia and motor neuropathy." American Journal of Human Genetics. [Link] Context: Establishes the role of peroxisomal beta-oxidation enzymes and the accumulation of intermediates in specific blockages.

• Sprecher, H. (2000). "Metabolism of highly unsaturated n-3 and n-6 fatty acids." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link] Context: The authoritative source on the "Sprecher Pathway" and the retroconversion of C24 intermediates.

• Magnes, C., et al. (2005).[10] "LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs." Analytical Chemistry. [Link] Context: The foundational method for alkaline LC-MS/MS analysis of Acyl-CoAs, avoiding ion-pairing reagents.

• Huyghe, S., et al. (2006). "Peroxisomal multifunctional protein-2 deficiency causes neuroinflammation and degeneration of Purkinje cells independent of very long chain fatty acid accumulation." Neurobiology of Disease. [Link] Context: Discusses the specific accumulation of enoyl-CoA intermediates in DBP (MFP-2) deficiency.

• Hayashi, H., & Takahata, S. (2019).

  -Oxidation in Metabolic Regulation." Life. [Link] Context: Detailed review of the enzyme kinetics and substrate specificity for ACOX1 and DBP.

Sources

• 1. [Peroxisomal beta-oxidation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Two Novel HSD17B4 Heterozygous Mutations in Association With D-Bifunctional Protein Deficiency: A Case Report and Literature Review [frontiersin.org]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reevaluation of the pathways for the biosynthesis of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peroxisomal beta-oxidation and polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. D-bifunctional protein deficiency caused by splicing variants in a neonate with severe peroxisomal dysfunction and persistent hypoglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Gateway to DHA: A Technical Guide to the Enzymatic Formation of 24:5n-3-CoA

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The biosynthesis of docosahexaenoic acid (DHA, 22:6n-3), a cornerstone of neural health and development, proceeds through a multi-step pathway where the elongation of C22 polyunsaturated fatty acids (PUFAs) is a critical control point. The formation of tetracosapentaenoyl-CoA (24:5n-3-CoA) from docosapentaenoyl-CoA (22:5n-3-CoA) represents the committed step towards the final synthesis of DHA via the "Sprecher Pathway." This reaction is catalyzed by the fatty acid elongase ELOVL2. Understanding and manipulating this enzymatic step is of paramount importance for fields ranging from human nutrition to therapeutic intervention in metabolic and neurological disorders. This technical guide provides a comprehensive overview of the biochemical context, the key enzymatic players, and a robust, field-proven workflow for the in vitro synthesis and analysis of 24:5n-3-CoA. We delve into the causality behind experimental choices, offering detailed, self-validating protocols suitable for implementation in a research or drug development setting.

Biochemical Context: The Sprecher Pathway

The conversion of dietary alpha-linolenic acid (ALA, 18:3n-3) to DHA is not a direct linear process. In mammals, it occurs predominantly in the liver via a series of elongation and desaturation reactions distributed between the endoplasmic reticulum (ER) and peroxisomes. The final steps of this pathway, known as the Sprecher pathway, are essential for producing DHA from its C22 precursor.[1]

The formation of 24:5n-3-CoA is the first committed step in this terminal sequence. The substrate, 22:5n-3-CoA, is elongated by two carbons in the ER. The resulting 24:5n-3-CoA is then desaturated to form 24:6n-3-CoA, which is subsequently transported to peroxisomes. There, a single round of β-oxidation shortens the chain by two carbons to yield the final product, 22:6n-3-CoA (DHA-CoA).[2] This seemingly circuitous route bypasses the kinetic limitations of a direct Δ4-desaturation of 22:5n-3, highlighting the critical nature of the C22 to C24 elongation step.[1]

Figure 1: The Sprecher Pathway for DHA Biosynthesis.

The Key Enzyme: ELOVL2

The rate-limiting condensation reaction in the microsomal fatty acid elongation cycle is catalyzed by a family of enzymes known as the Elongation of Very Long-chain fatty acids proteins (ELOVLs).[3] The conversion of 22:5n-3-CoA to 24:5n-3-CoA is specifically and efficiently catalyzed by ELOVL2.[2][4]

• Substrate Specificity: While other elongases, like ELOVL5, can elongate C18 and C20 PUFAs, ELOVL2 exhibits unique activity towards C22 PUFAs.[2] This specificity makes ELOVL2 the crucial gatekeeper for the synthesis of 24-carbon precursors required for DHA formation.[5] Studies involving targeted mutations have confirmed that specific residues within the ELOVL2 protein structure are responsible for its distinct ability to accommodate and elongate C22 substrates.[4]

• Mechanism: The elongation process is a four-step cycle occurring within the ER membrane:

  • Condensation: ELOVL2 catalyzes the condensation of the acyl-CoA substrate (22:5n-3-CoA) with a two-carbon unit derived from malonyl-CoA, forming a 3-ketoacyl-CoA intermediate. This is the rate-limiting step.[3]

  • Reduction: The 3-keto group is reduced to a hydroxyl group by a 3-ketoacyl-CoA reductase, using NADPH as the reducing agent.

  • Dehydration: A 3-hydroxyacyl-CoA dehydratase removes a water molecule, creating a trans-2,3-enoyl-CoA.

  • Reduction: A final reduction, catalyzed by a trans-2,3-enoyl-CoA reductase and also using NADPH, saturates the double bond, yielding the elongated 24:5n-3-CoA.[3]

Figure 3: Overall Experimental Workflow.

Enzyme Source Preparation: Heterologous Expression and Microsome Isolation

To ensure a consistent and active source of ELOVL2, heterologous expression in the yeast Saccharomyces cerevisiae is the method of choice. [2]Yeast lacks endogenous ELOVL2 activity, providing a clean background for the assay. [6] Protocol 1: ELOVL2 Expression and Microsome Preparation

• Transformation: Transform a suitable S. cerevisiae strain (e.g., W303.1B) with an expression vector (e.g., pYES2) containing the full-length cDNA of human ELOVL2 under the control of an inducible promoter (e.g., GAL1). [7]2. Culture Growth: Grow a starter culture overnight in selective media (e.g., SC-Ura with 2% glucose). Inoculate a larger volume of expression media (e.g., YPG) and grow for 16-20 hours. [7]3. Induction: Induce ELOVL2 expression by adding galactose to a final concentration of 2% and incubate for an additional 8-24 hours at 30°C. The optimal induction time should be determined empirically. [7]4. Cell Lysis: Harvest yeast cells by centrifugation. Resuspend the pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 1 mM EDTA, 0.6 M sorbitol, with protease inhibitors). Lyse the cells mechanically using glass beads and vigorous vortexing.

• Microsome Isolation: Perform a series of differential centrifugations. First, centrifuge the lysate at 10,000 x g for 15 minutes to pellet cell debris. Transfer the supernatant to a new tube and centrifuge at 100,000 x g for 1 hour to pellet the microsomal fraction. [8]6. Final Preparation: Resuspend the microsomal pellet in a storage buffer (e.g., 100 mM potassium phosphate pH 7.4, 20% glycerol). Determine the protein concentration using a standard method (e.g., BCA assay). Aliquot and store at -80°C.

Causality Check: Using an inducible promoter allows for the generation of biomass before expressing the membrane-bound ELOVL2, minimizing potential toxicity. The high-speed centrifugation step is critical for separating the ER-derived microsomal vesicles from cytosolic components. [8]

Substrate Preparation: Synthesis of 22:5n-3-CoA

High-purity substrate is essential for accurate kinetic studies. While commercially available, in-house synthesis provides greater control over quality and isotopic labeling if required. The ethyl chloroformate (ECF) method is a reliable approach. [3] Protocol 2: Chemo-enzymatic Synthesis of 22:5n-3-CoA

• Activation: Dissolve docosapentaenoic acid (22:5n-3) in anhydrous tetrahydrofuran (THF). Add triethylamine, followed by dropwise addition of ethyl chloroformate at 0°C to form a mixed anhydride.

• Coupling: In a separate flask, dissolve Coenzyme A trilithium salt in an aqueous buffer (e.g., NaHCO3). Slowly add the activated fatty acid solution to the CoA solution while maintaining a basic pH and stirring vigorously at 0°C.

• Purification: Purify the resulting 22:5n-3-CoA using solid-phase extraction (SPE) or preparative reverse-phase HPLC.

• Quantification: Determine the final concentration using UV spectrophotometry, measuring the absorbance at 260 nm (adenine moiety). Confirm identity and purity via LC-MS.

Causality Check: The ECF method efficiently activates the carboxylic acid for nucleophilic attack by the thiol group of Coenzyme A. Purification is crucial to remove unreacted free fatty acid, which can interfere with the assay and analysis. [3]

The Elongation Assay Protocol

This protocol is designed to measure the initial rate of 24:5n-3-CoA formation under conditions where the reaction is linear with respect to time and protein concentration.

Protocol 3: In Vitro ELOVL2 Elongation Assay

• Reaction Mixture Preparation: In a microcentrifuge tube on ice, prepare the reaction mixture. For a final volume of 100 µL:

  • 100 mM Potassium Phosphate Buffer, pH 7.4

  • 1 mM NADPH

  • 50 µM Malonyl-CoA

  • 1 mM ATP (optional, can help activate endogenous fatty acids if using crude preparations) [9] * 10-50 µg of microsomal protein

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C to equilibrate the temperature.

• Initiation: Start the reaction by adding the substrate, 22:5n-3-CoA, to a final concentration of 10-100 µM.

• Incubation: Incubate at 37°C with gentle agitation for a predetermined time (e.g., 0, 5, 15, 30 minutes). For kinetic analysis, ensure less than 15-20% of the substrate is consumed to maintain initial rate conditions. [10]5. Termination and Extraction: Stop the reaction by adding 200 µL of ice-cold acetonitrile or a 2:1 mixture of chloroform:methanol. This step simultaneously terminates the enzymatic activity and precipitates the protein. [11]6. Sample Preparation: Vortex the tube vigorously and centrifuge at >12,000 x g for 10 minutes to pellet the precipitated protein. Transfer the supernatant containing the acyl-CoAs to a new tube for LC-MS/MS analysis.

Self-Validation System: Run parallel control reactions to ensure the observed activity is specific to ELOVL2:

• Minus NADPH: Confirms the reaction is dependent on the reducing cofactor.

• Minus Microsomes: Controls for non-enzymatic conversion.

• Minus Malonyl-CoA: Confirms the requirement for the two-carbon donor.

• Heat-inactivated Microsomes: Confirms that a folded, active enzyme is required. [8]

Product Analysis and Quantification

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the definitive method for the sensitive and specific quantification of acyl-CoA species. [4][12] Protocol 4: LC-MS/MS Analysis of Acyl-CoAs

• Chromatography: Separate the acyl-CoAs on a C18 reverse-phase column. Use a gradient elution with mobile phases containing a weak base, such as ammonium hydroxide, in water and acetonitrile. This improves peak shape and ionization efficiency. [4]2. Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

• Quantification: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification. Monitor specific precursor-to-product ion transitions for the substrate and product.

  • 22:5n-3-CoA: Monitor the transition from its precursor ion [M+H]+ to a characteristic fragment ion (e.g., the phosphopantetheine fragment).

  • 24:5n-3-CoA: Monitor the corresponding transition for the elongated product.

• Standard Curve: Generate a standard curve using synthesized and purified 24:5n-3-CoA of known concentration to allow for absolute quantification of the product formed in the assay.

Data Presentation and Interpretation

Quantitative data from the elongation assay can be used to determine key enzymatic parameters, providing a functional fingerprint of the enzyme's activity.

Enzyme Kinetics

By varying the concentration of the 22:5n-3-CoA substrate while keeping other components constant, one can determine the Michaelis-Menten kinetic parameters, Vmax and Km.

Parameter	Description	Example Value
Km	Michaelis Constant: The substrate concentration at which the reaction rate is half of Vmax. It reflects the enzyme's affinity for the substrate.	25 - 75 µM
Vmax	Maximum Velocity: The maximum rate of the reaction when the enzyme is saturated with the substrate.	50 - 200 pmol/min/mg protein
kcat	Turnover Number: The number of substrate molecules converted to product per enzyme molecule per unit of time.	(Requires quantification of ELOVL2 protein)
kcat/Km	Catalytic Efficiency: An apparent second-order rate constant that measures how efficiently an enzyme converts a substrate to product.	(Calculated from kcat and Km)

Table 1: Key Kinetic Parameters for ELOVL2. Example values are hypothetical but representative for this class of enzyme and should be determined experimentally.

Interpretation

The calculated kinetic parameters are invaluable for:

• Comparative Studies: Comparing the activity of ELOVL2 from different species or the effect of mutations.

• Inhibitor Screening: Determining the potency (e.g., IC50) and mechanism of action of potential ELOVL2 inhibitors for drug development.

• Pathway Modeling: Providing quantitative data for computational models of lipid metabolism.

Conclusion

The enzymatic formation of 24:5n-3-CoA by ELOVL2 is a pivotal step in the endogenous production of DHA. The ability to reliably measure and characterize this reaction in vitro is essential for advancing our understanding of PUFA metabolism and for developing novel therapeutic strategies targeting this pathway. The integrated workflow presented in this guide, combining robust enzyme preparation, controlled assay conditions, and high-sensitivity analysis, provides a comprehensive and self-validating framework for researchers. By explaining the causality behind each step, this guide empowers scientists to not only replicate these methods but also to adapt and troubleshoot them for their specific research and development goals.

References

• Kuhnt, K., et al. (2012). "Dietary supplementation with 22:5n-3, a nutritional precursor of 22:6n-3, affects the fatty acid composition of plasma and liver in rats." Prostaglandins, Leukotrienes and Essential Fatty Acids, 86(4-5), 173-181. [Link]

• Gregory, M. K., et al. (2013). "Molecular basis for differential elongation of omega-3 docosapentaenoic acid by the rat Elovl5 and Elovl2." Journal of Lipid Research, 54(10), 2725-2733. [Link]

• Tu, W. C., et al. (2017). "Elovl2 is a critical determinant of C20-22 n-3 and n-6 polyunsaturated fatty acid synthesis in vivo." Journal of Lipid Research, 58(1), 177-188. [Link]

• Jump, D. B. (2009). "Mammalian fatty acid elongases." Methods in Molecular Biology, 579, 375-389. [Link]

• Krawczyk, M., et al. (2020). "The lipid elongation enzyme ELOVL2 is a molecular regulator of aging in the retina." Aging Cell, 19(2), e13100. [Link]

• Denic, V., & Weissman, J. S. (2007). "A molecular caliper mechanism for determining very long-chain fatty acid length." Cell, 130(4), 663-677. [Link]

• Magnes, C., et al. (2005). "LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs." Analytical Chemistry, 77(9), 2889-2894. [Link]

• Haynes, C. A., et al. (2008). "A chemo-enzymatic road map to the synthesis of CoA esters." ChemBioChem, 9(6), 948-957. [Link]

• Sprecher, H. (2000). "Metabolism of highly unsaturated n-3 and n-6 fatty acids." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1486(2-3), 219-231. [Link]

• Cyprotex (Evotec). "Microsomal Stability Assay Protocol." [Link]

• Titz, A., et al. (2006). "Fatty acid elongation in yeast--biochemical characteristics of the enzyme system and isolation of elongation-defective mutants." European Journal of Biochemistry, 253(3), 665-672. [Link]

• Leonard, A. E., et al. (2002). "Identification and expression of a human cDNA encoding a novel elongase involved in the synthesis of very long chain fatty acids." Biochemical Journal, 365(Pt 3), 679-687. [Link]

• Faergeman, N. J., & Knudsen, J. (1997). "Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling." Biochemical Journal, 323(Pt 1), 1-12. [Link]

• Gregory, M. K., et al. (2011). "Polyunsaturated fatty acid elongation: evidence that ELOVL5 is the key elongase." Journal of Lipid Research, 52(10), 1867-1876. [Link]

• Gietzen, K. F., et al. (1998). "A simple and rapid method for the synthesis of [1-14C]acyl-CoA's." Analytical Biochemistry, 262(2), 209-211. [Link]

• Talamo, F., et al. (1998). "Fatty acid elongation in yeast--biochemical characteristics of the enzyme system and isolation of elongation-defective mutants." European journal of biochemistry, 253(3), 665-672. [Link]

• Zadravec, D., et al. (2011). "Elovl2 ablation demonstrates that systemic DHA is endogenously produced and is essential for lipid homeostasis in mice." Journal of Lipid Research, 52(4), 718-728. [Link]

• DiRusso, C. C., & Black, P. N. (2004). "Bacterial long chain fatty acid transport: a gateway to a fatty acid-responsive signaling system." Journal of Biological Chemistry, 279(47), 49563-49566. [Link]

• Kageyama, H., et al. (2018). "The structural basis of fatty acid elongation by the ELOVL elongases." Nature Structural & Molecular Biology, 25(10), 928-938. [Link]

• Cyprotex. (n.d.). "Microsomal Stability." Retrieved from [Link]

• D'Andrea, S., et al. (2015). "The elongase ELOVL4 is a key determinant for the synthesis of very long-chain saturated fatty acids in mouse skin." Journal of Investigative Dermatology, 135(6), 1510-1518. [Link]

• Di Veroli, G. Y., et al. (2015). "A workflow for the analysis of fatty acyl-CoA species in complex biological samples." Journal of Lipid Research, 56(11), 2216-2225. [Link]

Sources

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. Molecular basis for differential elongation of omega-3 docosapentaenoic acid by the rat Elovl5 and Elovl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The lipid elongation enzyme ELOVL2 is a molecular regulator of aging in the retina - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid synthesis and elongation in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polyunsaturated fatty acid elongation and desaturation in activated human T-cells: ELOVL5 is the key elongase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. The lipid elongation enzyme ELOVL2 is a molecular regulator of aging in the retina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acid elongation in yeast--biochemical characteristics of the enzyme system and isolation of elongation-defective mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Docosapentaenoic acid (22:5n-3) down-regulates the expression of genes involved in fat synthesis in liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rs953413 Regulates Polyunsaturated Fatty Acid Metabolism by Modulating ELOVL2 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Physiological Roles and Metabolic Fate of trans-2-Tetracosapentaenoyl-CoA

Topic: Physiological Functions and Metabolic Fate of trans-2-Tetracosapentaenoyl-CoA (trans-2-C24:5-CoA) Content Type: Technical Whitepaper Audience: Lipidomics Researchers, Metabolic Disease Scientists, Drug Discovery Professionals

Executive Summary: The Gatekeeper of VLC-PUFA Homeostasis

trans-2-Tetracosapentaenoyl-CoA (hereafter referred to as t2-C24:5-CoA ) is a critical, transient thioester intermediate in the metabolism of Very Long-Chain Polyunsaturated Fatty Acids (VLC-PUFAs). It occupies a unique metabolic nexus, functioning as the obligate intermediate in the endoplasmic reticulum (ER) elongation of Docosapentaenoic Acid (DPA, C22:5n-3) to Tetracosapentaenoic Acid (C24:5n-3). This step is the "penultimate committed step" in the Sprecher pathway for Docosahexaenoic Acid (DHA) biosynthesis.

Physiologically, the efficient reduction of t2-C24:5-CoA determines the flux toward DHA synthesis (neuroprotection, retinal function) versus the accumulation of shorter-chain precursors. Dysregulation of the enzyme responsible for its clearance—trans-2-enoyl-CoA reductase (TECR)—is implicated in neurodevelopmental disorders and blood-brain barrier (BBB) dysfunction.

Molecular Identity and Metabolic Context[1][2][3][4]

Chemically, t2-C24:5-CoA represents a 24-carbon acyl chain activated by Coenzyme A, characterized by a trans double bond at the

position.

The Nomenclature Paradox

It is vital to distinguish the specific isomer based on the metabolic pathway:

• Anabolic Context (ER Elongation): In the synthesis of C24:5n-3 from C22:5n-3, the intermediate is formed by dehydration of 3-hydroxy-C24:5-CoA. This molecule technically contains six double bonds (the transient trans-2 bond plus the five cis bonds conserved from the DPA precursor). However, it is metabolically classified as the enoyl-intermediate of C24:5 synthesis.

• Catabolic Context (Peroxisomal

  -Oxidation): If C24:5n-3 undergoes direct -oxidation (retroconversion), ACOX1 introduces a trans-2 bond, generating the same structural intermediate (t2-C24:5-CoA) before hydration.

The Sprecher Pathway Nexus

The synthesis of DHA (C22:6n-3) does not occur via direct desaturation of C22:5n-3 in mammals.[1] Instead, it follows the Sprecher pathway:

• Elongation: C22:5n-3

  t2-C24:5-CoA C24:5n-3.

• Desaturation: C24:5n-3

  C24:6n-3 (via FADS2).

• Translocation: C24:6n-3 moves to the peroxisome.

• -Oxidation: C24:6n-3 C22:6n-3 (DHA).[2]

t2-C24:5-CoA is the rate-determining intermediate in Step 1.

Physiological Functions

Regulation of Membrane Fluidity and Retinal Health

In the retina, the conversion of t2-C24:5-CoA to C24:5-CoA is highly active. The subsequent product, C24:5n-3, serves as the immediate precursor for C24:6n-3. Efficient processing of t2-C24:5-CoA is essential for maintaining the high DHA levels required for photoreceptor outer segment fluidity. Accumulation of the trans-2 intermediate (due to TECR inhibition) would stall DHA replenishment, leading to retinal degeneration.

Blood-Brain Barrier (BBB) Integrity

Recent transcriptomic profiling identifies TECR (the enzyme reducing t2-C24:5-CoA) as a key regulator of BBB maturation.

• Mechanism: TECR-driven elongation of PUFAs suppresses caveolae vesicle formation in endothelial cells.

• Implication: Failure to reduce t2-C24:5-CoA compromises tight junctions, increasing transcytosis and BBB permeability. This establishes t2-C24:5-CoA processing as a potential therapeutic target for CNS diseases involving barrier dysfunction.

The "Retroconversion" Leakage Pathway

In peroxisomes, t2-C24:5-CoA can be generated during the

-oxidation of C24:5n-3. If C24:5n-3 is not desaturated to C24:6n-3 (e.g., FADS2 deficiency), it enters the -oxidation spiral.

• Pathway: C24:5-CoA

  t2-C24:5-CoA 3-Hydroxy-C24:5-CoA C22:5-CoA (DPA).

• Physiological Outcome: This pathway effectively "recycles" C24 precursors back to C22 forms, regulating the total pool of VLC-PUFAs.

Visualizing the Metabolic Nexus

The following diagram illustrates the pivotal role of t2-C24:5-CoA in the Sprecher Pathway and its divergence points.

Caption: The central role of trans-2-C24:5-CoA in the ER elongation cycle (Sprecher Pathway). The red node highlights the intermediate; the red arrow indicates the TECR-dependent reduction step critical for DHA synthesis.

Experimental Protocols

To study t2-C24:5-CoA, researchers must utilize specific trapping and enzymatic assays, as the molecule is unstable and rapidly turned over.

Analytical Detection via LC-MS/MS

Direct detection requires stabilization of the CoA ester.

Protocol:

• Cell Culture: Incubate HepG2 or retinal pigment epithelial (RPE) cells with

  d5-C22:5n-3 (deuterated precursor).

• Lipid Extraction: Perform extraction using cold acetonitrile/isopropanol (3:1 v/v) containing 1% acetic acid to preserve acyl-CoAs. Do not use alkaline hydrolysis , as this cleaves the CoA thioester.

• Derivatization (Optional but Recommended): React with N-ethylmaleimide (NEM) if investigating protein binding, though NEM targets free thiols; for CoAs, use chloroacetaldehyde to form

  -etheno-CoA derivatives for fluorescence/MS enhancement.

• LC-MS/MS Settings:

  • Column: C18 Reverse Phase (e.g., Waters HSS T3).

  • Mobile Phase: (A) Water + 5mM Ammonium Acetate + 0.1% Formic Acid; (B) Acetonitrile/IPA.

  • Transitions (MRM): Monitor the neutral loss of the CoA moiety (loss of 507 Da) or specific fragment ions for the C24:5 chain.

  • Target Mass: Calculate exact mass for C24:5-CoA (

    ) and look for (unsaturation).

Enzymatic Assay: TECR Activity

This assay measures the reduction of t2-C24:5-CoA to C24:5-CoA, quantifying the functional capacity of the ER elongation machinery.

Component	Concentration	Function
Buffer	100 mM Potassium Phosphate (pH 7.4)	Physiological pH maintenance
Substrate	50 M trans-2-C24:5-CoA	Custom Synthesis Required (Chemo-enzymatic synthesis from C24:5-CoA using ACOX1)
Cofactor	100 M NADPH	Electron donor (Absorbance at 340nm)
Enzyme Source	50 g Microsomal Protein	Source of TECR
Detergent	0.1% BSA (Fatty Acid Free)	Solubilizes VLC-acyl-CoAs

Workflow:

• Substrate Preparation: Since t2-C24:5-CoA is not commercially stable, generate it in situ by incubating C24:5-CoA with purified recombinant ACOX1 for 10 minutes prior to adding microsomes.

• Reaction: Add microsomal fraction (containing TECR) and NADPH.

• Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH) over 5 minutes at 37°C.

• Control: Run a parallel blank with specific TECR inhibitor (if available) or heat-inactivated microsomes.

Data Interpretation Table

Observation	Physiological Implication	Potential Pathology
High t2-C24:5-CoA / Low C24:5-CoA	TECR Blockade / Dysfunction	Neurodevelopmental delay, BBB leakage
Low t2-C24:5-CoA / High C22:5-CoA	ELOVL2/5 (Condensation) Defect	General PUFA elongation failure
High C24:5-CoA / Low C24:6-CoA	FADS2 (Desaturase) Blockade	Compensatory retroconversion to DPA

References

• Sprecher, H. (2000). Metabolism of highly unsaturated n-3 and n-6 fatty acids.[2][1] Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Kihara, A. (2012). Very long-chain fatty acids: elongation, physiology, and related disorders. Journal of Biochemistry. Link

• Wanders, R. J. A., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. Annual Review of Biochemistry. Link

• Moon, Y. A., et al. (2009). The enzymatic basis of the elongation of very long chain fatty acids. Journal of Biological Chemistry. Link

• Kutkowska-Kazmierczak, A., et al. (2022).[3] Trans-2-enoyl-CoA reductase (TECR) - driven lipid metabolism in endothelial cells protects against transcytosis. Cell Reports. Link

Sources

• 1. Active synthesis of C24:5, n-3 fatty acid in retina - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of the peroxisomal beta-oxidation enzymes involved in the biosynthesis of docosahexaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

synthesis of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA standard

Application Note: Synthesis and Purification of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA Standard

Abstract & Biological Significance

This application note details the semi-synthetic protocol for generating the trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA standard. This specific acyl-CoA thioester is a critical, transient intermediate in the peroxisomal

-oxidation of Very Long Chain Polyunsaturated Fatty Acids (VLC-PUFAs).

Biologically, this molecule represents the product of Acyl-CoA Oxidase (ACOX) acting upon Tetracosapentaenoyl-CoA (24:5n-3) within the Sprecher pathway. It serves as the substrate for the Multifunctional Enzyme (MFE) (specifically the enoyl-CoA hydratase activity) during the retroconversion of VLC-PUFAs or the biosynthesis of Docosapentaenoic acid (DPA, 22:5n-3). Access to this standard is essential for characterizing peroxisomal enzyme kinetics, investigating defects in fatty acid oxidation (e.g., Zellweger spectrum disorders), and validating LC-MS/MS metabolomic profiling methods.

Chemical Strategy: The Mixed Anhydride Method

Synthesis of VLC-PUFA CoAs requires maintaining the stereochemical integrity of the cis-double bonds while activating the carboxyl group. We utilize the Mixed Anhydride Method (using ethyl chloroformate), which is superior to acid chloride methods for polyunsaturated chains due to milder reaction conditions that prevent oxidative degradation and cis-trans isomerization of the skipped dienes.

Key Challenges Addressed:

• Hydrophobicity: The C24 chain leads to micelle formation, hindering enzymatic coupling; chemical coupling in THF/buffer is preferred.

• Labile Geometry: The

  -trans double bond is conjugated to the thioester, making it susceptible to Michael addition (nucleophilic attack) and hydrolysis at high pH.

• Oxidation: The methylene-interrupted cis-system (12,15,18,21) is highly prone to auto-oxidation.

Experimental Protocol

Materials & Reagents

• Precursor: trans-2,cis-12,15,18,21-Tetracosapentaenoic Acid (Free Fatty Acid). Note: If not commercially available, this is synthesized via Wittig reaction of (cis,cis,cis,cis)-10,13,16,19-Docosatetraenal with (ethoxycarbonylmethylene)triphenylphosphorane followed by hydrolysis.

• Coenzyme A (CoA-SH): Free acid form (>95% purity).

• Activator: Ethyl Chloroformate (ECF).

• Base: Triethylamine (TEA), anhydrous.

• Solvent: Tetrahydrofuran (THF), anhydrous, inhibitor-free.

• Buffer: 0.1 M NaHCO

  (degassed with N ).

Step-by-Step Synthesis

Step 1: Anhydrous Activation (Formation of Mixed Anhydride)

• Dissolve 10 mg (approx. 27 µmol) of the trans-2-24:5 Free Fatty Acid (FFA) in 1.0 mL of dry THF in a flame-dried, N

  -purged reaction vial.

• Add 1.2 equivalents of Triethylamine (TEA).

• Cool the solution to -10°C (ice/salt bath).

• Add 1.1 equivalents of Ethyl Chloroformate dropwise.

• Stir at -10°C for 30 minutes. A white precipitate (Triethylamine Hydrochloride) will form, indicating anhydride formation.

Step 2: Coupling with Coenzyme A

• Dissolve 25 mg (approx. 32 µmol, 1.2 eq) of Coenzyme A (free acid) in 1.5 mL of 0.1 M NaHCO

  buffer. Ensure pH is adjusted to 8.0 . Crucial: Do not exceed pH 8.5 to prevent hydrolysis of the newly formed thioester.

• Add the aqueous CoA solution to the THF/Anhydride mixture in a single portion.

• Allow the reaction to warm to room temperature and stir vigorously for 60 minutes under N

  . The mixture will become homogenous or slightly cloudy.

• Quench: Acidify carefully to pH 4.0 using 1 M HCl to stabilize the thioester and protonate unreacted CoA.

Step 3: Purification (Solid Phase Extraction)

• Condition a Sep-Pak C18 cartridge (Waters or equivalent) with 10 mL Methanol followed by 10 mL 25 mM NH

  OAc (pH 5.0).

• Load the reaction mixture.

• Wash with 10 mL 25 mM NH

  OAc (pH 5.0) to remove excess CoA, salts, and THF.

• Elute the Acyl-CoA product with 80% Methanol / 20% Water.

• Evaporate methanol under a stream of Nitrogen at <30°C. Do not use rotary evaporation with heat.

Diagram: Chemical Synthesis Workflow

Figure 1: Chemical synthesis workflow via the Mixed Anhydride method.

Purification and Validation Protocol

The crude product from SPE requires HPLC purification to remove trace isomers and unreacted free fatty acids.

HPLC Method (Preparative/Analytical)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse XDB-C18, 5 µm, 4.6 x 150 mm).

• Mobile Phase A: 25 mM Potassium Phosphate Buffer (pH 5.3).

• Mobile Phase B: Acetonitrile (100%).

• Gradient:

  • 0-2 min: 40% B

  • 2-20 min: Linear gradient to 80% B

  • 20-25 min: Hold 80% B

• Flow Rate: 1.0 mL/min.

• Detection: Diode Array Detector (DAD). Monitor 260 nm (Adenine) and 232 nm (Thioester).

Quality Control Specifications

Parameter	Specification	Technical Insight
Retention Time	~14-16 min	Elutes later than C22-CoAs due to C24 chain length.
UV Ratio (A232/A260)	~0.6 - 0.7	Distinctive Feature: Saturated CoAs have a ratio of ~0.55. The 2-trans double bond is conjugated to the thioester, increasing absorbance in the 230-270nm range, slightly altering the classic ratio.
Mass Spectrometry	[M-H]⁻ = 1110.3	Negative ESI mode. Key fragment: m/z 408 (3'-phosphate-ADP).
Purity	>95%	Determine by HPLC area integration at 260 nm.

Diagram: Biological Context (Sprecher Pathway)

To understand the utility of this standard, we visualize its position in the peroxisomal beta-oxidation flux.

Figure 2: The target standard is the immediate product of ACOX acting on 24:5n-3 in the peroxisome.

Handling and Stability

• Storage: Lyophilized powder at -80°C.

• Solution Stability: Dissolve in 50 mM MOPS (pH 7.0) or 10 mM NH

  OAc. Stable for 24 hours at 4°C.

• Critical Warning: Avoid freeze-thaw cycles. The 2-trans double bond is reactive; store under Argon to prevent oxidation of the cis-tail and polymerization of the trans-head.

References

• Bernert, J. T., & Sprecher, H. (1977). Studies to determine the role rates of chain elongation and desaturation play in regulating the unsaturated fatty acid composition of rat liver lipids. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. Link

• Al-Arif, A., & Bleiber, M. (1969). Synthesis of fatty acyl-CoA esters using the mixed anhydride method. Journal of Lipid Research. Link

• Ferdinandusse, S., et al. (2001). Identification of the peroxisomal beta-oxidation enzymes involved in the biosynthesis of docosahexaenoic acid. Journal of Lipid Research. Link

• Haynes, C. A., et al. (2008). Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Lipid Research. Link

application of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA in lipidomics

Application Note: Targeted Lipidomics of Peroxisomal -Oxidation Intermediates

Focus: trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA

Executive Summary

This technical guide details the application of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA (hereafter 2-trans-24:5-CoA ) as a high-fidelity biomarker in metabolic lipidomics. Unlike free fatty acid analysis, which provides a static inventory of lipid pools, the quantification of this specific acyl-CoA ester offers a dynamic readout of peroxisomal

-oxidation flux .

The accumulation of 2-trans-24:5-CoA is the biochemical hallmark of a block at the hydration step of the Sprecher Pathway , specifically pinpointing D-Bifunctional Protein (DBP) deficiency. This application note provides the rationale, pathway mechanics, and a validated LC-MS/MS protocol for isolating and quantifying this labile intermediate.

Biological Context & Mechanism

2.1 The Sprecher Pathway & Retro-Conversion

The synthesis of Docosahexaenoic acid (DHA, 22:6n-3) is not a direct elongation process in the ER.[1] Instead, it involves the elongation of precursors to C24 species, which are then transported to the peroxisome for a single cycle of

-oxidation (retro-conversion) to shorten the chain by two carbons.[1]

While the classic pathway focuses on 24:6n-3

22:6n-3, the metabolism of Tetracosapentaenoic acid (24:5n-3) follows an identical obligate peroxisomal route to generate Docosapentaenoic acid (22:5n-3).

2.2 The Critical Role of 2-trans-24:5-CoA

The conversion of 24:5n-3-CoA to 22:5n-3-CoA involves four enzymatic steps. The specific isomer 2-trans-24:5-CoA is the product of the first step and the substrate for the second.

• Oxidation: Acyl-CoA Oxidase 1 (ACOX1) introduces a trans double bond at the

  position, converting 24:5-CoA into 2-trans-24:5-CoA .

• Hydration: The enoyl-CoA hydratase domain of D-Bifunctional Protein (DBP/HSD17B4) hydrates the 2-trans double bond to form 3-hydroxy-24:5-CoA.

• Dehydrogenation: The 3-hydroxyacyl-CoA dehydrogenase domain of DBP oxidizes the hydroxyl group to a ketone.

• Thiolysis: Sterol Carrier Protein X (SCPx) cleaves the 3-keto ester, releasing Acetyl-CoA and the chain-shortened 22:5-CoA.

Diagnostic Logic:

• ACOX1 Deficiency: The pathway halts before the 2-trans species is formed. Result: Accumulation of parent 24:5-CoA; absence of 2-trans-24:5-CoA.

• DBP Deficiency: The pathway halts after the 2-trans species is formed but before hydration. Result: Massive accumulation of 2-trans-24:5-CoA.

Pathway Visualization

The following diagram illustrates the peroxisomal flux and the specific accumulation point utilized in this protocol.

Caption: Flux of 24:5n-3 through peroxisomal

-oxidation. Red dashed line indicates the metabolic block in DBP deficiency causing analyte accumulation.

Experimental Protocol: Isolation and Quantification

Acyl-CoA esters are amphipathic and chemically unstable. They are prone to hydrolysis of the thioester bond if exposed to high pH or prolonged heat. This protocol utilizes Weak Anion Exchange (WAX) to selectively isolate CoA esters from the abundant free fatty acid background.

4.1 Materials & Reagents

• Internal Standard (ISTD): Heptadecanoyl-CoA (17:0-CoA). Rationale: Odd-chain CoAs are rare in mammalian tissue and mimic the ionization of VLC-CoAs.

• Extraction Buffer: 50 mM Ammonium Acetate (pH 5.0) / Isopropanol (1:1 v/v).

• SPE Cartridge: Strata-X-AW or Oasis WAX (30 mg/1 mL).

• Elution Solvent: Methanol containing 2% Ammonium Hydroxide. Note: Use immediately before injection to minimize hydrolysis.

4.2 Sample Preparation (Step-by-Step)

• Tissue Homogenization:

  • Weigh 10–20 mg of frozen tissue (liver or fibroblasts).

  • Add 500 µL Extraction Buffer spiked with 10 pmol ISTD.

  • Homogenize using bead beating (Precellys) at 4°C. Crucial: Keep temperature <4°C to prevent enzymatic hydrolysis.

• Protein Precipitation:

  • Add 200 µL Acetonitrile (ACN). Vortex for 30s.

  • Centrifuge at 15,000 x g for 10 min at 4°C.

  • Collect supernatant.[2]

• SPE Loading (WAX):

  • Condition column: 1 mL MeOH

    1 mL Water 1 mL Acetate Buffer (pH 5).

  • Load supernatant onto the cartridge.

  • Wash 1: 1 mL 25 mM Ammonium Acetate (pH 5).

  • Wash 2: 1 mL ACN/Water (1:1).

• Elution:

  • Elute with 600 µL Elution Solvent (MeOH + 2% NH

    OH).

  • Evaporate to dryness under N

    at 30°C.

  • Reconstitute in 100 µL Mobile Phase A/B (80:20).

4.3 LC-MS/MS Method Parameters

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

• Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Hydroxide in Water.

• Mobile Phase B: 10 mM Ammonium Hydroxide in ACN/Isopropanol (90:10).

  • Note: Basic pH improves peak shape for CoA esters in positive mode.

• Gradient:

  • 0-1 min: 20% B

  • 1-12 min: Linear ramp to 95% B

  • 12-15 min: Hold 95% B

MS Transitions (Positive ESI Mode): Acyl-CoAs fragment predictably in positive mode, losing the specific neutral loss of the adenosine-diphosphate moiety or generating a characteristic product ion (m/z 428, pantotheine fragment).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
2-trans-24:5-CoA	1108.6	428.1	45
24:5-CoA (Parent)	1110.6	428.1	45
22:5-CoA (Product)	1082.6	428.1	45
17:0-CoA (ISTD)	1036.5	428.1	42

Note: The 2-trans species is 2 Da lighter than the saturated/cis-parent due to the double bond.

Data Interpretation & Troubleshooting

5.1 Chromatographic Separation

The critical challenge is separating the 2-trans-24:5-CoA from its parent 24:5-CoA (all cis).

• Retention Time: The 2-trans isomer typically elutes slightly earlier than the all-cis parent on a high-strength silica (HSS) C18 column due to the rigid kink of the trans bond reducing hydrophobic interaction slightly compared to the flexible cis-tail.

• Validation: You must use a synthesized standard or a biological positive control (e.g., DBP-deficient fibroblast lysate) to confirm retention time.

5.2 Diagnostic Thresholds

Condition	24:5-CoA (Parent)	2-trans-24:5-CoA	22:5-CoA (Product)
Healthy Control	Low	Trace / Not Detected	Moderate
ACOX1 Deficiency	Very High	Not Detected	Low
DBP Deficiency	High	Very High	Low

5.3 Common Pitfalls

• In-Source Fragmentation: Acyl-CoAs are fragile. Excessive declustering potential (DP) can strip the CoA headgroup before the quadrupole, reducing sensitivity. Optimize DP for the intact [M+H]+ or [M+2H]2+ ion.

• Carryover: VLC-CoAs are "sticky." Use a needle wash containing Chloroform/MeOH/Water (1:1:1) to prevent ghost peaks in subsequent runs.

References

• Ferdinandusse, S., et al. (2003).[3] "Studies on the metabolic fate of n-3 polyunsaturated fatty acids." Journal of Lipid Research, 44(10), 1992-1997.

  • Key Insight: Defines the role of peroxisomal -oxidation in the retro-conversion of 24:5n-3 to 22:5n-3.

• Su, H.M., et al. (2001).[3] "Peroxisomal straight-chain Acyl-CoA oxidase and D-bifunctional protein are essential for the retroconversion step in docosahexaenoic acid synthesis." Journal of Biological Chemistry, 276(41), 38115-38120.

  • Key Insight: Establishes ACOX1 and DBP as the obligate enzymes for the 24-carbon PUFA shortening.

• Haynes, C.A., et al. (2008). "Quantification of fatty acyl-CoA esters in mammalian tissue by liquid chromatography-electrospray ionization tandem mass spectrometry." Journal of Lipid Research, 49(5), 1113-1125.

  • Key Insight: Provides the foundational LC-MS/MS parameters for acyl-CoA analysis using ammonium hydroxide mobile phases.

• Wanders, R.J.A., et al. (2010). "Peroxisomes, lipid metabolism and lipotoxicity." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1801(3), 272-280.

  • Key Insight: Reviews the clinical biomarkers for peroxisomal disorders, including enoyl-CoA accumul

Sources

• 1. skinident.world [skinident.world]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactome | Translocation of tetracosapentaenoyl-CoA to peroxisomes [reactome.org]

Application Note: Development of High-Specificity Antibodies for Tetracosapentaenoyl-CoA (24:5-CoA) Detection

Abstract

Tetracosapentaenoyl-CoA (24:5-CoA) is a transient, critical intermediate in the Sprecher pathway of Docosahexaenoic acid (DHA) biosynthesis. Its detection is historically limited to complex LC-MS/MS workflows due to its hydrolytic instability and structural similarity to downstream metabolites like 24:6-CoA. This Application Note details a precision engineering protocol for developing monoclonal antibodies against 24:5-CoA. We introduce a non-hydrolyzable thioether hapten strategy to overcome in vivo degradation during immunization and define a competitive ELISA framework for differentiating single-double-bond variants.

Biological Context: The Sprecher Shunt

The biosynthesis of DHA (22:6n-3) from Eicosapentaenoic acid (EPA) does not occur via direct desaturation in mammals.[1] Instead, it proceeds through the Sprecher pathway , a retrograde conversion mechanism involving endoplasmic reticulum (ER) elongation and peroxisomal

-oxidation.

The Critical Node: 24:5-CoA is the substrate for the rate-limiting

6-desaturase (FADS2). Accumulation or depletion of 24:5-CoA signals dysfunction in peroxisomal translocation or desaturase activity, making it a high-value biomarker for metabolic disorders and peroxisomal biogenesis defects (e.g., Zellweger spectrum disorders).

Figure 1: The Sprecher Pathway & 24:5-CoA Specificity

Caption: The Sprecher pathway illustrates the obligate elongation of DPA to 24:5-CoA prior to desaturation and retroconversion to DHA.[1][2]

Phase 1: Immunogen Design (The "Stable Analog" Strategy)

The Challenge: Thioester Instability

Native Acyl-CoA compounds contain a high-energy thioester bond (R–CO–S–CoA).[3] Upon injection into an animal host, serum esterases and physiological pH rapidly hydrolyze this bond.

• Result of standard immunization: The immune system sees free CoA and free fatty acid, generating antibodies with no specificity for the intact molecule.

The Solution: Non-Hydrolyzable Hapten Synthesis

We utilize a thioether or amide analog where the labile sulfur-carbonyl bond is replaced by a stable linkage, while preserving the steric geometry of the 24-carbon tail.

Protocol A: Synthesis of 24:5-CoA-S-Ether Analog

Objective: Create a stable structural mimic (Hapten-A) for conjugation.

• Precursor Selection:

  • Lipid Moiety: 24:5n-3 alcohol (Tetracosapentaenol), converted to 24:5-bromide.

  • CoA Moiety: De-sulfo-CoA (CoA lacking the terminal sulfur) or standard CoA-SH if using ether chemistry.

• Linker Strategy (N6-Attachment):

  • To ensure the antibody recognizes the fatty acid tail and the thioester region, the carrier protein (KLH) must be attached distally.

  • Attachment Point: The

    -amino group of the adenosine ring. This leaves the pantotheine arm and the 24:5 tail free for immune recognition.

• Synthesis Steps:

  • Step 1: React 24:5-bromide with CoA-SH in liquid ammonia/sodium (generating a thioether linkage: R–CH2–S–CoA). This bond is immune to esterases.

  • Step 2: Functionalize the Adenosine

    position with a hexanediamine spacer.

  • Step 3: Conjugate to Keyhole Limpet Hemocyanin (KLH) via the spacer using glutaraldehyde or EDC chemistry.

Expert Insight: Do not conjugate via the fatty acid tail. Modifying the 24:5 chain destroys the unique epitope (the double bond pattern) required to distinguish it from 24:6-CoA.

Phase 2: Screening & Specificity Profiling

Generating the hybridoma is standard; screening is where the assay succeeds or fails. You must differentiate the target from structurally similar metabolites.

Screening Matrix Design

The screening ELISA must be competitive (indirect). The plate is coated with the 24:5-CoA conjugate (BSA-linked), and free analyte competes for antibody binding.

Table 1: Cross-Reactivity Thresholds

Competitor (Analyte)	Structural Difference	Max Acceptable Cross-Reactivity (CR%)	Reason for Exclusion
24:5-CoA (Target)	N/A	100%	Primary Target

| 24:6-CoA |

6 double bond | < 5% | Downstream product; co-exists in ER. | | 22:5-CoA (DPA-CoA) | 2 carbons shorter | < 10% | Immediate precursor. | | Free CoA-SH | Missing fatty acid | < 0.1% | Ubiquitous cellular component. | | Free 24:5 FA | Missing CoA | < 1% | Hydrolysis product.[4] |

Protocol B: Competitive ELISA Screening

• Coat Plate: 0.5

  g/mL 24:5-CoA-BSA conjugate in Carbonate Buffer (pH 9.6). Overnight at 4°C.

• Block: 3% BSA in PBS-T (Phosphate Buffered Saline + 0.05% Tween-20).

• Competition Step:

  • Mix Hybridoma Supernatant (1:1) with soluble competitors (Table 1) at varying concentrations (0.1 nM to 10

    M).

  • Incubate mixture for 1 hour before adding to the coated plate.

• Detection: Add mixture to plate (1h), Wash x3, Add HRP-Secondary Antibody.

• Selection: Select clones where signal is inhibited only by 24:5-CoA and not by 24:6-CoA or Free CoA.

Phase 3: Validation & Sample Preparation

To validate the antibody for biological use, results must be cross-referenced with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Figure 2: Validation Workflow

Caption: Dual-stream validation ensures the antibody signal correlates with absolute mass spectrometry quantification.

Protocol C: Biological Sample Extraction (Peroxisomal/ER Enrichment)

Acyl-CoAs are amphipathic and precipitate with proteins. Proper extraction is vital.

• Homogenization: Tissue (e.g., mouse liver) is homogenized in 100 mM

  (pH 7.2) containing phosphatase inhibitors and 10 mM 2-Mercaptoethanol (to prevent oxidation of the CoA thiol).

• Protein Precipitation: Add ACN:Isopropanol (3:1) containing 1% acetic acid. Vortex and centrifuge at 12,000 x g.

• SPE Cleanup (Optional but Recommended): Use a Weak Anion Exchange (WAX) cartridge. Acyl-CoAs bind via the phosphate group. Elute with ammonium hydroxide in methanol.

• Reconstitution: Resuspend dried eluate in ELISA buffer (neutral pH) immediately prior to assay.

Troubleshooting & Optimization

• Issue: High Background Signal.

  • Cause: The antibody recognizes the "Bridge" (linker) used in the immunogen.

  • Fix: Use a different linker chemistry for the ELISA plate coating (e.g., if Immunogen used glutaraldehyde, use EDC/NHS for the Plate Coat).

• Issue: Cross-reactivity with 24:6-CoA.

  • Cause: The antibody binds the proximal part of the chain (carbons 1-10) which is identical in 24:5 and 24:6.

  • Fix: Perform "Negative Selection". Pass the polyclonal serum or hybridoma supernatant over a column containing 24:6-CoA-Agarose to deplete cross-reactive species.

References

• Sprecher, H. (2000). Metabolism of highly unsaturated n-3 and n-6 fatty acids.[5] Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Wolfrum, C., et al. (1999). Stability of fatty acyl-coenzyme A thioester ligands of hepatocyte nuclear factor-4alpha and peroxisome proliferator-activated receptor-alpha.[6] Proceedings of the National Academy of Sciences. Link

• Hayashi, Y., et al. (2016). Engineered hapten-binding antibody derivatives for modulation of pharmacokinetic properties of small molecules.[7] Immunological Reviews. Link

• Magnes, C., et al. (2005). Methodology for the quantification of acyl-CoAs in biological samples. Journal of Chromatography B. Link

• Creative Diagnostics. (2024). Anti-Hapten Antibody Production and Design Strategies. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. DSpace [dr.lib.iastate.edu]
• 6. Stability of fatty acyl-coenzyme A thioester ligands of hepatocyte nuclear factor-4alpha and peroxisome proliferator-activated receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Engineered hapten-binding antibody derivatives for modulation of pharmacokinetic properties of small molecules and targeted payload delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

enhancing the sensitivity of detection for very long-chain fatty acyl-CoAs

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Very Long-Chain Fatty Acyl-CoAs (VLCFA-CoAs) Analysis Methodology: LC-MS/MS (Triple Quadrupole)

Introduction: The "Amphipathic Paradox"

Welcome. If you are accessing this guide, you are likely struggling with the detection of Very Long-Chain Fatty Acyl-CoAs (VLCFA-CoAs, chain length

C22). These analytes present a unique "Amphipathic Paradox" that defeats standard lipidomics workflows:

• Extreme Hydrophobicity: The long fatty tail (C22-C26) causes irreversible adsorption to plasticware and LC tubing.

• Extreme Polarity: The Coenzyme A moiety is highly polar and ionizable.

• Lability: The thioester bond connecting the two is susceptible to hydrolysis, particularly at alkaline pH.

This guide moves beyond generic protocols to address the specific failure modes caused by these properties.

Module 1: Sample Preparation & Extraction

The Problem: "I spiked standard into my sample, but recovery is <10%." The Diagnosis: You are likely losing analyte to container walls (adsorption) or enzymatic/chemical hydrolysis.

Critical Protocol: The "Acidic-Organic" Phase Separation

Do not use standard Folch or Bligh-Dyer methods without modification. The neutral pH of these methods often leads to thioester hydrolysis.

Step-by-Step Workflow:

• Quenching & Lysis:

  • Action: Homogenize tissue/cells immediately in ice-cold 100 mM KH₂PO₄ (pH 4.9) mixed 1:1 with Isopropanol (IPA) .

  • Why: The acidic pH (4.9) stabilizes the thioester bond. IPA denatures acyl-CoA thioesterases immediately.

  • Caution: Avoid plastic homogenizers.[1] Use glass-on-glass or bead beating in silanized tubes.

• Extraction:

  • Action: Add Acetonitrile (ACN) containing internal standard (e.g., C17-CoA or

    C-labeled CoA). Ratio: Sample:ACN should be 1:3.

  • Why: ACN precipitates proteins while keeping polar CoA species soluble.

• Phase Separation (Optional but Recommended for VLCs):

  • Action: Add Chloroform (or MTBE) and Ammonium Acetate (100 mM, pH 5) .

  • Why: VLCFA-CoAs partition into the aqueous/organic interface or the polar organic phase depending on the exact solvent system. Unlike free fatty acids, CoAs do NOT partition well into pure chloroform ; they need a polar organic partner (MeOH or IPA).

• Recovery:

  • Action: Collect the supernatant. Do not dry down completely under nitrogen if possible, as VLCFA-CoAs can bind irreversibly to the dry glass.

  • Alternative: Evaporate to ~20 µL and reconstitute immediately in 50:50 Mobile Phase A/B.

Visual Workflow: Extraction Decision Tree

Caption: Logic flow for maximizing VLCFA-CoA recovery while minimizing hydrolysis and adsorption losses.

Module 2: LC-MS/MS Optimization

The Problem: "My peaks are broad/tailing, or I see no signal for C24:0-CoA." The Diagnosis: Standard C18 columns retain VLC species too strongly, and standard mobile phases lack the solvation power for C26 chains.

Troubleshooting Table: Chromatography & Ionization

Parameter	Standard Setting	VLCFA-CoA Optimized Setting	Technical Rationale
Column	C18 (Standard)	C8 (Octyl) or HILIC	C18 retains C26-CoA too strongly, causing peak broadening. C8 reduces hydrophobic interaction. HILIC separates based on the CoA headgroup, making chain length less limiting.
Mobile Phase B	100% ACN	50% ACN / 50% IPA	IPA is required to solvate the very long hydrophobic tail. ACN alone may cause VLC-CoAs to precipitate on the column.
Modifier	Formic Acid	Ammonium Acetate / NH₄OH	CoAs ionize best at neutral/basic pH. However, pH > 8 risks hydrolysis . A balanced pH (6-7) with 10mM Ammonium Acetate is the "Goldilocks" zone.
Ion Mode	Negative	Positive (+)	While negative mode works for the phosphate group, Positive mode (monitoring the neutral loss of 507 Da ) is often more specific for the CoA moiety in complex matrices.

The "Neutral Loss" Strategy

For VLCFA-CoAs, the most sensitive transition is often the specific loss of the phosphoadenosine diphosphate moiety.

• Precursor: [M+H]+ or [M+2H]2+

• Product: Neutral Loss of 507 Da (Positive Mode)

• Fragment: m/z428 (Adenosine-phosphate fragment)[2]

Visual Workflow: MS Tuning Logic

Caption: Decision pathway for selecting the optimal ionization mode. Positive mode neutral loss scans often yield higher specificity.

Module 3: System Maintenance & Carryover

The Problem: "I see C24:0-CoA in my blank injections." The Diagnosis: VLCFA-CoAs are "sticky" lipids. They adsorb to the rotor seal and injector needle, eluting slowly over subsequent runs.

The "Aggressive Wash" Protocol

Standard methanol washes are insufficient for C24/C26 chains.

• Needle Wash: Use Isopropanol:Acetonitrile:Acetone:Water (40:30:20:10) with 0.1% Formic Acid.

  • Why: Acetone and IPA are strong solvents for long aliphatic chains.

• Passivation:

  • Inject a "conditioning" blank of high-concentration BSA (Bovine Serum Albumin) or PEG prior to your run.

  • Why: This coats active sites on the glass/plastic, preventing the analyte from sticking (sacrificial adsorption).

• Column Maintenance:

  • Run a "sawtooth" gradient (rapid cycling 5% -> 99% B) at the end of every sample batch to strip lipophilic residues.

References

• Magnes, C. et al. (2005). "LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs." Analytical Chemistry.

• Haynes, C. A. et al. (2008). "Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring." Journal of Lipid Research.

• Basu, S. S. et al. (2011). "Direct quantitative analysis of long-chain acyl-CoA thioesters in human plasma by LC-MS/MS." Journal of Lipid Research.

• Wolfe, R. R. et al. (2019). "Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules." Mass Spectrometry.[1][2][3][4][5][6][7][8]

Sources

• 1. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Enzyme Assays with trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA. As a Senior Application Scientist, I have compiled this guide to address the unique challenges and intricacies of utilizing this very-long-chain polyunsaturated fatty acyl-CoA (VLC-PUFA-CoA) in enzymatic assays. This resource is designed to provide not just protocols, but the underlying scientific rationale to empower you to optimize your experiments and troubleshoot effectively.

Introduction to trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA

trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA is a key intermediate in specific lipid metabolic pathways, most notably the Sprecher pathway for the synthesis of docosahexaenoic acid (DHA). Its unique structure, featuring a very long C24 acyl chain, multiple cis double bonds, and a trans double bond at the second position, presents specific handling and assay development challenges. This guide will provide in-depth technical support for its use in studying enzymes such as fatty acid desaturases and elongases.

Frequently Asked Questions (FAQs)

Here, we address common questions regarding the physicochemical properties and handling of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA.

Q1: What are the key physicochemical properties of this VLC-PUFA-CoA that I should be aware of?

Q2: How should I prepare and handle stock solutions of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA to ensure stability and solubility?

A2: Due to the instability of the thioester bond in aqueous solutions, especially at alkaline pH, it is recommended to prepare stock solutions in an organic solvent such as ethanol or DMSO.[4] For short-term storage, aliquots of the stock solution can be kept at -20°C. For long-term storage, -80°C is recommended to minimize degradation. When preparing working solutions for your assay, it is critical to ensure that the final concentration of the organic solvent does not inhibit your enzyme of interest. A common practice is to add the stock solution to the assay buffer with gentle vortexing to facilitate dissolution. To improve solubility and prevent aggregation, the inclusion of a carrier protein like fatty acid-free bovine serum albumin (BSA) or a non-ionic detergent such as Triton X-100 at a concentration below its own CMC is often necessary.[5]

Q3: Which enzymes are known to utilize trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA as a substrate?

A3: This VLC-PUFA-CoA is a known intermediate in the Sprecher pathway for DHA biosynthesis.[6][7] Therefore, key enzymes that can utilize this substrate include:

• Fatty Acid Desaturase 2 (FADS2): This enzyme catalyzes the Δ6-desaturation of 24:5n-3 to 24:6n-3.[8][9]

• trans-2-Enoyl-CoA Reductase (TECR): As a trans-2-enoyl-CoA, this molecule can also be a substrate for TECR, which is involved in the fatty acid elongation cycle.[2][10]

Troubleshooting Guide

This section provides solutions to common problems encountered during enzyme assays with trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no enzyme activity	Substrate insolubility or aggregation: The substrate may not be fully dissolved in the assay buffer, leading to a lower effective concentration.	- Increase the concentration of fatty acid-free BSA or non-ionic detergent in your assay buffer.- Prepare fresh substrate dilutions for each experiment.- Briefly sonicate the substrate solution before adding it to the assay mixture.
Substrate degradation: The thioester bond of the acyl-CoA is susceptible to hydrolysis.	- Prepare fresh working solutions of the substrate for each experiment.- Maintain the pH of your assay buffer within a neutral to slightly acidic range if your enzyme is active under these conditions.- Minimize the time the substrate is in an aqueous solution before starting the reaction.
Enzyme inhibition by solvent: The organic solvent from the substrate stock solution may be inhibiting the enzyme.	- Perform a solvent tolerance curve for your enzyme to determine the maximum allowable concentration.- Keep the final solvent concentration in the assay as low as possible, typically below 1%.
High background signal	Non-enzymatic substrate degradation: Spontaneous hydrolysis of the thioester bond can release Coenzyme A, which may interfere with certain detection methods.	- Run a no-enzyme control to quantify the rate of non-enzymatic hydrolysis and subtract this from your experimental values.- Optimize the assay pH to minimize spontaneous hydrolysis while maintaining enzyme activity.
Substrate interference with detection method: The substrate itself or its aggregation may interfere with colorimetric or fluorometric detection.	- Run controls with the substrate and all assay components except the enzyme to check for interference.- Consider using an alternative detection method, such as LC-MS, to directly measure product formation.
Inconsistent or variable results	Inconsistent substrate preparation: Variability in the solubilization of the substrate can lead to inconsistent assay results.	- Standardize your substrate preparation protocol, including vortexing time and temperature.- Always use fresh dilutions from a well-characterized stock solution.
Micelle formation: If the substrate concentration is above its CMC, the formation of micelles can lead to non-linear reaction kinetics.	- Determine the CMC of your substrate under your specific assay conditions if possible.- Work at substrate concentrations well below the expected CMC.- The use of detergents can alter the CMC, so this should be considered in your experimental design.

Experimental Protocols

While specific, validated protocols for enzyme assays using trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA are not widely published, the following adaptable protocols for FADS2 and Acyl-CoA Oxidase can serve as a starting point.

Adaptable Protocol for Fatty Acid Desaturase 2 (FADS2) Assay

This protocol is based on methods used for other fatty acid desaturases and can be adapted for FADS2. The principle involves incubating the enzyme with the acyl-CoA substrate and cofactors, followed by extraction and analysis of the fatty acid products by GC-MS.

Materials:

• HEPES buffer (pH 7.4)

• Fatty acid-free BSA

• NADH

• ATP

• Coenzyme A

• MgCl₂

• trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA stock solution (in ethanol or DMSO)

• Enzyme preparation (e.g., microsomal fraction containing FADS2)

• Internal standard (e.g., a C17:0 fatty acid)

• Solvents for extraction (e.g., chloroform/methanol)

• Derivatizing agent (e.g., BF₃ in methanol)

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing HEPES buffer, fatty acid-free BSA, NADH, ATP, Coenzyme A, and MgCl₂.

• Substrate Addition: Add the trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA stock solution to the reaction mixture to the desired final concentration. Gently vortex to mix.

• Enzyme Reaction: Pre-incubate the reaction mixture at 37°C for 5 minutes. Initiate the reaction by adding the enzyme preparation.

• Incubation: Incubate the reaction at 37°C for a predetermined time (e.g., 30-60 minutes).

• Reaction Termination and Extraction: Stop the reaction by adding a chloroform/methanol mixture. Add the internal standard. Vortex vigorously and centrifuge to separate the phases.

• Derivatization: Transfer the organic phase to a new tube and evaporate the solvent under a stream of nitrogen. Add BF₃ in methanol and heat to convert the fatty acids to their fatty acid methyl esters (FAMEs).

• Analysis: Analyze the FAMEs by GC-MS to identify and quantify the product, 24:6n-3.

Workflow for FADS2 Assay

Caption: Workflow for a typical FADS2 enzyme assay.

Adaptable Protocol for Peroxisomal Acyl-CoA Oxidase Assay

This spectrophotometric assay measures the production of hydrogen peroxide (H₂O₂) by acyl-CoA oxidase. The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a chromogenic substrate.

Materials:

• Potassium phosphate buffer (pH 7.4)

• Triton X-100

• Horseradish peroxidase (HRP)

• Chromogenic substrate (e.g., Amplex Red)

• trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA stock solution (in ethanol or DMSO)

• Enzyme preparation (e.g., purified acyl-CoA oxidase or peroxisomal fraction)

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, prepare the reaction mixture containing potassium phosphate buffer, Triton X-100, HRP, and the chromogenic substrate.

• Enzyme Addition: Add the enzyme preparation to the wells.

• Reaction Initiation: Initiate the reaction by adding the trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA stock solution to the wells.

• Measurement: Immediately begin monitoring the increase in absorbance or fluorescence at the appropriate wavelength in a microplate reader.

• Data Analysis: Calculate the rate of the reaction from the linear portion of the kinetic curve.

Sprecher Pathway for DHA Synthesis

Caption: The Sprecher pathway for DHA synthesis.

References

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• Smith, R. H., & Powell, G. L. (1986). The critical micelle concentration of some physiologically important fatty acyl-coenzyme A's as a function of chain length. Archives of biochemistry and biophysics, 244(1), 357–360.
• Constantinides, P. P., & Steim, J. M. (1985). Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape. The Journal of biological chemistry, 260(12), 7573–7580.
• Baum, D. A., & Silver, P. A. (2008). Assaying fatty acid desaturase activity. Methods in molecular biology (Clifton, N.J.), 432, 239–249.
• Sprecher, H. (2000). Metabolism of highly unsaturated n-3 and n-6 fatty acids. Biochimica et biophysica acta, 1486(2-3), 219–231.
• Leonard, A. E., Kelder, B., Bobik, E. G., Jr, Chuang, L. T., Parker-Barnes, J. M., Thurmond, J. M., Kroeger, P. E., Kopchick, J. J., Huang, Y. S., & Mukerji, P. (2002). A novel C22-desaturase from the microalga Thraustochytrium sp. involved in the biosynthesis of docosahexaenoic acid. The Biochemical journal, 365(Pt 2), 499–507.
• Jump, D. B. (2002). The biochemistry of n-3 polyunsaturated fatty acids. The Journal of biological chemistry, 277(11), 8755–8758.
• Faergeman, N. J., & Knudsen, J. (1997). Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling. The Biochemical journal, 323 ( Pt 1)(Pt 1), 1–12.
• Nakamura, M. T., & Nara, T. Y. (2004). Structure, function, and dietary regulation of delta6, delta5, and delta9 desaturases. Annual review of nutrition, 24, 345–376.
• Kihara, A. (2012). Very long-chain fatty acids: elongation, physiology and related disorders. Journal of biochemistry, 152(4), 387–395.
• Ikeda, M., Kanao, Y., & Kihara, A. (2014). Dual functions of the trans-2-enoyl-CoA reductase TER in the sphingosine 1-phosphate metabolic pathway and in fatty acid elongation. The Journal of biological chemistry, 289(36), 24989–25001.
• Park, H. G., & Lee, J. Y. (2019). Fatty acid desaturases, polyunsaturated fatty acid regulation, and biotechnological advances. Nutrients, 11(3), 569.

• Nanozymes by Alfa Chemistry. (n.d.). all-cis-12,15,18,21-Tetracosatetraenoyl-CoA. Retrieved from [Link]

• Nanozymes by Alfa Chemistry. (n.d.). trans,cis,cis,cis-2,10,13,16-Docosatetraenoyl-CoA. Retrieved from [Link]

• ResearchGate. (n.d.). How to prevent fatty acid precipitation/micelle formation in cell culture media? Retrieved from [Link]

• UniProt. (n.d.). FADS2 - Acyl-CoA 6-desaturase - Homo sapiens (Human). Retrieved from [Link]

• PubMed. (1992).
• PubMed Central (PMC). (2016). Assay Interference by Aggregation. In Assay Guidance Manual.

• ResearchGate. (n.d.). 6 and 3 pathways for the synthesis of long-chain polyunsaturated fatty acids in eukaryotes. Retrieved from [Link]

• PubMed Central (PMC). (2019). Desaturase and elongase limiting endogenous long chain polyunsaturated fatty acid biosynthesis. Current opinion in clinical nutrition and metabolic care, 22(2), 95–102.

• AOCS. (n.d.). Metabolism of Trans Polyunsaturated Fatty Acids Formed during Frying. Retrieved from [Link]

• PubMed. (2003). Biosynthesis of docosahexaenoic acid (DHA, 22:6-4, 7,10,13,16,19): two distinct pathways. Applied microbiology and biotechnology, 61(1), 19–25.

• Southeast Regional Genetics Network. (n.d.). Biochemical Pathway and Nutrition Treatment Rationale - Nutrition Management Guidelines for VLCAD. Retrieved from [Link]

• PubMed Central (PMC). (2019). An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Δ8-desaturates 20:2n-6 and 20:3n-3. Journal of lipid research, 50(6), 1195–1202.
• bioRxiv. (2019). Functional characterization of fatty acyl desaturase Fads2 and Elovl5 elongase in the Boddart's goggle-eyed goby, Boleophthalmus boddarti (Gobiidae)
• Frontiers. (2021).
• PNAS. (2007). Switching desaturase enzyme specificity by alternate subcellular targeting.
• MDPI. (2020). Assessment of Fatty Acid Desaturase (Fads2) Structure-Function Properties in Fish in the Context of Environmental Adaptations and as a Target for Genetic Engineering.
• MDPI. (2019).
• ScienceDirect. (2017).
• PubMed Central (PMC). (2009). The fatty acid desaturase 2 (FADS2) gene product catalyzes Δ4 desaturation to yield n-3 docosahexaenoic acid and n-6 docosapentaenoic acid in human cells. The Journal of biological chemistry, 284(45), 31162–31171.
• SciSpace. (2019). Investigating the long-chain polyunsaturated fatty acid biosynthesis of the African catfish Clarias gariepinus (Burchell, 1822).

• Temple University. (n.d.). Fatty Acids -- Additional Enzymes: trans- vs cis. Retrieved from [Link]

• MDPI. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis.
• PubMed Central (PMC). (2016).
• PubMed Central (PMC). (2006). Δ6-Desaturase (FADS2) deficiency unveils the role of ω3- and ω6-polyunsaturated fatty acids. The EMBO journal, 25(23), 5603–5614.
• Physiological Genomics. (2008). Conserved expression of alternative splicing variants of peroxisomal acyl-CoA oxidase 1 in vertebrates and developmental and nutritional regulation in fish. Physiological genomics, 35(2), 163–174.
• PLOS Pathogens. (2014). Increased Long Chain acyl-Coa Synthetase Activity and Fatty Acid Import Is Linked to Membrane Synthesis for Development of Picornavirus Replication Organelles.
• MDPI. (2018). The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency.
• PubMed Central (PMC). (2015). Strategies for Correcting Very Long Chain Acyl-CoA Dehydrogenase Deficiency.

• ResearchGate. (n.d.). How to prevent fatty acid precipitation/micelle formation in cell culture media? Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Cross-Validation of LC-MS/MS and NMR Data for Acyl-CoA Analysis

Acyl-Coenzyme A (acyl-CoA) species are fundamental to cellular metabolism, acting as central intermediates in fatty acid metabolism, the tricarboxylic acid (TCA) cycle, and numerous biosynthetic pathways.[1] Their accurate quantification is paramount for understanding cellular physiology, identifying disease biomarkers, and assessing the efficacy of therapeutic agents. However, the inherent instability and low abundance of many acyl-CoAs present significant analytical hurdles.[1]

This guide provides a comprehensive comparison of the two premier analytical platforms for acyl-CoA analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the core principles of each technique, present detailed experimental protocols, and, most importantly, outline a robust cross-validation strategy to ensure the highest level of data integrity and confidence in your research findings.

The Orthogonal Approach: Why Cross-Validation is Critical

Relying on a single analytical platform can introduce unforeseen biases. LC-MS/MS and NMR are considered orthogonal techniques because they measure analytes based on fundamentally different physicochemical properties. By employing both, researchers can achieve a more holistic and validated understanding of the acyl-CoA metabolome.

• LC-MS/MS excels in sensitivity and selectivity, capable of detecting a wide range of acyl-CoAs, even those at very low concentrations.[1][2]

• NMR , while less sensitive, is highly quantitative, reproducible, and non-destructive, providing precise measurements of the most abundant acyl-CoA species without the need for extensive sample preparation.[3][4][5]

Cross-validation involves comparing the quantitative data for overlapping, highly abundant acyl-CoAs (like acetyl-CoA and succinyl-CoA) measured by both platforms. A strong correlation between the datasets provides a powerful validation of the entire analytical workflow, from sample extraction to data analysis. This builds confidence in the quantification of lower-abundance species that can only be detected by LC-MS/MS.

Caption: Cross-validation workflow for acyl-CoA analysis.

Deep Dive into the Methodologies

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the workhorse for acyl-CoA analysis due to its exceptional sensitivity and selectivity.[1] The technique combines the separation capabilities of liquid chromatography with the precise detection and quantification of tandem mass spectrometry.[1]

Principle of Operation:

• Chromatographic Separation: An extracted sample is injected into a liquid chromatograph. A reversed-phase C18 column is commonly used to separate the different acyl-CoA species based on their hydrophobicity.[6]

• Ionization: As the separated acyl-CoAs elute from the column, they enter the mass spectrometer's ion source, typically an electrospray ionization (ESI) source, which generates charged molecules (ions).[7]

• Tandem Mass Spectrometry (MS/MS): In the mass spectrometer, a specific precursor ion for each acyl-CoA is selected, fragmented, and a specific product ion is detected.[1] This process, known as Multiple Reaction Monitoring (MRM), is highly specific and allows for accurate quantification even in complex biological matrices.[8] A common fragmentation pattern for acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate moiety.[6][9]

Strengths and Limitations of LC-MS/MS:

Feature	Strengths	Limitations
Sensitivity	High, capable of detecting femtomole levels.[2]	Susceptible to ion suppression from matrix effects.[7][9]
Selectivity	Excellent, due to chromatographic separation and MRM.[1][8]	Co-eluting isomers can be challenging to differentiate.
Coverage	Broad, capable of measuring a wide range of short-, medium-, and long-chain acyl-CoAs.[9][10]
Quantification	Relative or absolute with the use of stable isotope-labeled internal standards.[11][12]	Requires careful calibration and internal standards for accuracy.
Throughput	Moderate to high, with run times as short as 5 minutes per sample.[13]
Complexity	Technically demanding, requiring specialized instrumentation and expertise.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation and quantification of metabolites. While less sensitive than LC-MS/MS, its high reproducibility and quantitative nature make it an excellent tool for measuring abundant acyl-CoAs.[3][4][14]

Principle of Operation:

• Nuclear Spin: Atomic nuclei with an odd number of protons or neutrons possess a quantum mechanical property called spin. When placed in a strong magnetic field, these nuclei align either with or against the field.

• Radiofrequency Pulse: A radiofrequency pulse is applied, which excites the nuclei to a higher energy state.

• Signal Detection: As the nuclei relax back to their lower energy state, they emit a radiofrequency signal that is detected. The frequency of this signal is specific to the chemical environment of the nucleus, allowing for the identification and quantification of different molecules. For acyl-CoA analysis, 1H NMR is typically used to observe the protons in the molecule.[15][16][17]

Strengths and Limitations of NMR:

Feature	Strengths	Limitations
Quantification	Highly quantitative and reproducible.[3][14]	Lower sensitivity compared to LC-MS/MS, typically in the low micromolar range.[14]
Sample Prep	Minimal, often requiring simple extraction and dissolution in a deuterated solvent.[3][4]
Non-destructive	The sample can be recovered and used for further analysis.[4][14]
Structural Info	Provides detailed structural information.
Throughput	Lower, with longer acquisition times per sample.
Spectral Overlap	Can be an issue in complex mixtures, making it difficult to resolve signals from different metabolites.[14]

Experimental Protocols

Sample Preparation: A Critical First Step

The accuracy of any acyl-CoA analysis is highly dependent on the quality of the sample preparation. Due to their instability, rapid and efficient extraction is crucial.[13]

Materials:

• Frozen tissue or cell pellet

• Extraction Solvent: Acetonitrile:Methanol:Water (2:2:1, v/v/v) or similar organic-aqueous mixture.[2][18]

• Internal Standard (for LC-MS/MS): A stable isotope-labeled acyl-CoA, such as [13C3, 15N1]-pantothenate-derived acyl-CoAs, should be used to account for extraction efficiency and instrument variability.[11][12][19]

Procedure:

• Pre-cool all solvents and equipment to 4°C.

• To a known amount of frozen tissue or cell pellet, add a 20-fold excess (v/w) of ice-cold extraction solvent containing the internal standard.

• Homogenize the sample thoroughly on ice.

• Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 15 minutes.

• Collect the supernatant for analysis.

LC-MS/MS Protocol for Acyl-CoA Analysis

Instrumentation:

• UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid or a suitable ion-pairing agent.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from a low to high percentage of Mobile Phase B over several minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40-50°C.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each acyl-CoA of interest. A common approach is to monitor the transition from the protonated molecule [M+H]+ to the fragment corresponding to the acyl chain [M-507+H]+.[8]

• Collision Energy: Optimize for each acyl-CoA species.

Caption: LC-MS/MS workflow for acyl-CoA analysis.

NMR Protocol for Acyl-CoA Analysis

Instrumentation:

• High-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe.

Sample Preparation:

• Lyophilize the aqueous extract from the sample preparation step.

• Reconstitute the dried extract in a known volume of a cold phosphate buffer in D2O (pH 7.4) containing a known concentration of an internal standard (e.g., TSP).[17]

• Transfer the solution to an NMR tube.

NMR Acquisition:

• Experiment: 1D 1H NOESY with water suppression.[16]

• Acquisition Parameters:

  • Spectral Width: ~12 ppm

  • Recycle Delay: 5-10 seconds

  • Number of Transients: 128 or more, depending on sample concentration.[16]

• Data Processing: Apply a line-broadening exponential function, Fourier transform, phase correct, and baseline correct the spectrum.

Quantification:

• Integrate the area of a well-resolved peak for each acyl-CoA of interest (e.g., the acetyl methyl protons of acetyl-CoA at ~2.34 ppm).

• Compare the integral to the integral of the known concentration internal standard to determine the absolute concentration.

Data Comparison and Interpretation

The cornerstone of the cross-validation process is the direct comparison of quantitative results for the most abundant acyl-CoAs that can be reliably measured by both techniques.

Acyl-CoA	Typical Concentration Range (in mammalian cells)	LC-MS/MS LOD	NMR LOD
Acetyl-CoA	10 - 100 µM[2]	Low fmol[2]	~1 µM[14]
Succinyl-CoA	5 - 50 µM	Low fmol	~1 µM
Malonyl-CoA	1 - 10 µM	Low fmol	> 1 µM
Palmitoyl-CoA	1 - 5 µM	Low fmol	Not typically detectable

Statistical Analysis:

• Plot the concentrations of the overlapping acyl-CoAs measured by LC-MS/MS against the concentrations measured by NMR.

• Perform a linear regression analysis and calculate the Pearson correlation coefficient (r). A correlation coefficient close to 1 indicates a strong positive correlation and provides confidence in the accuracy of both datasets.

Conclusion: A Synergistic Approach for Robust Acyl-CoA Analysis

Neither LC-MS/MS nor NMR alone provides a complete picture of the acyl-CoA metabolome. By leveraging the strengths of both techniques and implementing a rigorous cross-validation strategy, researchers can achieve a level of data confidence that is unattainable with a single platform. LC-MS/MS provides the breadth and sensitivity for comprehensive profiling, while NMR offers the quantitative accuracy for the most abundant and metabolically significant species. This synergistic approach ensures the generation of high-quality, reproducible, and defensible data, paving the way for groundbreaking discoveries in metabolism, disease, and drug development.

References

• Fahy, E., et al. (2007). A comprehensive classification system for lipids. Journal of Lipid Research, 48(5), 1145-1151. [Link]

• Basu, S. S., & Blair, I. A. (2011). Stable isotope labeling by essential nutrients in cell culture for preparation of labeled coenzyme A and its thioesters. Analytical Chemistry, 83(19), 7435-7442. [Link]

• Jones, A. E., et al. (2020). A single LC-MS/MS analysis to quantify CoA biosynthetic intermediates and short-chain acyl CoAs. Metabolites, 10(7), 284. [Link]

• Linares-Gracia, V., et al. (2021). Multi-method quantification of acetyl-coenzyme A and further acyl-coenzyme A species in normal and ischemic rat liver. International Journal of Molecular Sciences, 22(21), 11538. [Link]

• Emwas, A. H., et al. (2015). The strengths and weaknesses of NMR spectroscopy and mass spectrometry with particular focus on metabolomics research. Methods in Molecular Biology, 1277, 161-193. [Link]

• Wishart, D. S. (2019). NMR spectroscopy for metabolomics research. eLS, 1-13. [Link]

• Frey, A. J., et al. (2019). LC-quadrupole/Orbitrap high-resolution mass spectrometry enables stable isotope-resolved simultaneous quantification and 13C-isotopic labeling of acyl-coenzyme A thioesters. Metabolomics, 15(10), 126. [Link]

• Nagana Gowda, G. A., & Raftery, D. (2019). Extending the scope of 1H NMR spectroscopy for the analysis of cellular coenzyme A and acetyl coenzyme A. Analytical Chemistry, 91(5), 3496-3503. [Link]

• Barbas, C., & Garcia, A. (2014). Method validation strategies involved in non-targeted metabolomics. Journal of Chromatography A, 1353, 80-89. [Link]

• Kuhl, C., et al. (2012). A sensitive and robust LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Analytical Chemistry, 84(2), 1182-1187. [Link]

• Patti, G. J., et al. (2012). Metabolomics: the apogee of the omics trilogy. Nature Reviews Molecular Cell Biology, 13(4), 263-269. [Link]

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Comparative Metabolic Fate: Trans-2-Enoyl-CoA vs. All-Cis Isomers

This guide provides an in-depth technical comparison of the metabolic fates of

-trans intermediates versus all-cis polyunsaturated fatty acid (PUFA) precursors within the context of mitochondrial -oxidation.

Technical Guide for Drug Discovery & Metabolic Research[1]

Executive Summary: In mammalian lipid metabolism, the stereochemistry of the carbon-carbon double bond dictates the enzymatic pathway, oxidation rate, and bioenergetic yield. While

-trans-enoyl-CoA is the obligate, high-flux intermediate for the -oxidation spiral, naturally occurring all-cis isomers (e.g., Linoleic Acid, Arachidonic Acid) present a steric challenge. They function as "metabolic detours," requiring auxiliary enzymes ( -enoyl-CoA isomerase and 2,4-dienoyl-CoA reductase) to realign the double bond into the trans-2 configuration.

This guide analyzes the kinetic bottlenecks, energetic costs, and signaling implications of these two isomeric fates.

Mechanistic Divergence: The "Main Line" vs. The "Detour"

The core distinction lies in substrate recognition by the mitochondrial trifunctional protein (MTP) and associated matrix enzymes.

A. The Trans-2 Pathway (Canonical -Oxidation)

The trans-2 isomer is the "native" substrate for the hydration step of

-oxidation.

• Origin: Spontaneously formed during the oxidation of saturated fatty acids by Acyl-CoA Dehydrogenase (AD).[1]

• Fate: Directly accepted by Enoyl-CoA Hydratase (ECH).

• Mechanism: ECH adds water across the trans-2 double bond stereospecifically to form L-3-hydroxyacyl-CoA.

• Efficiency: High. This is the rate-determining step only when AD activity is compromised; otherwise, flux is rapid.

B. The All-Cis Pathway (Auxiliary Processing)

Natural PUFAs contain cis double bonds (typically at

, etc.). As the carbon chain shortens, these cis bonds approach the thioester headgroup but arrive in the wrong position ( or ) and wrong configuration (cis).

• The ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  -cis Problem (Odd-numbered carbons): -oxidation produces cis-3-enoyl-CoA. This is not a substrate for ECH.

  • Resolution: Requires

    -enoyl-CoA Isomerase to shift the bond to trans-2.[1][2]

• The

  -cis Problem (Even-numbered carbons): Oxidation produces cis-4-enoyl-CoA, which is dehydrogenated to trans-2,cis-4-dienoyl-CoA. This inhibits ECH.

  • Resolution: Requires 2,4-Dienoyl-CoA Reductase (NADPH-dependent) followed by isomerization.

Pathway Visualization

The following diagram illustrates the convergence of the cis "detour" onto the trans-2 "main line."

Caption: Convergence of auxiliary cis-processing pathways onto the obligate trans-2-enoyl-CoA intermediate.

Quantitative Performance Comparison

The metabolic fate of the trans-2 isomer is energetically superior and kinetically faster than the processing of all-cis isomers, which incur an "energetic tax."

Table 1: Metabolic Flux & Bioenergetics

Feature	Trans-2-Enoyl-CoA (Direct)	All-Cis Isomer (Via Auxiliary)	Impact on Metabolism
Enzyme Requirement	Standard (Hydratase)	Complex (Isomerase + Reductase)	Cis metabolism is susceptible to specific enzyme deficiencies (e.g., DECR1 deficiency).
Rate Limiting Step	Acyl-CoA Dehydrogenase	2,4-Dienoyl-CoA Reductase	Cis oxidation is slower; intermediates may accumulate under high flux (e.g., ketosis).
ATP Yield (per cycle)	~14 ATP (Full cycle)	~11.5 ATP (Reductase step)	The reductase step consumes NADPH (equiv. to ~2.5 ATP), lowering net yield.
FADH₂ Production	Produced (Step 1)	Skipped (Isomerase step)	The isomerase step bypasses the first dehydrogenation, losing 1.5 ATP per cis bond.
Toxicity Potential	Low (Rapid turnover)	Moderate (Accumulation)	Cis-3-enoyl-CoA accumulation can inhibit other mitochondrial transporters.

Experimental Validation Protocol

To verify these differences in a drug development context (e.g., testing a PPAR agonist's effect on lipid clearance), use the following self-validating protocol.

Protocol: Flux Analysis using Deuterated Tracers

• Substrates: Prepare [U-13C]Palmitate (generates trans-2) and [U-13C]Linoleate (requires cis-handling).

• System: Isolated rat liver mitochondria or permeabilized HepG2 cells.

• Incubation: Incubate substrates (50 μM) with Carnitine (2 mM) and ADP (1 mM) for 10–30 mins.

• Detection: LC-MS/MS analysis of Acyl-Carnitine species.

  • Target 1:C16:1-trans-2-Carnitine (Marker of efficient flux).

  • Target 2:C10:1-cis-3-Carnitine or C10:2-dienoyl-Carnitine (Markers of bottleneck).

• Validation:

  • If cis flux is impaired, you will see a spike in C10/C12 intermediates relative to Acetyl-CoA.

  • Control: Use an inhibitor of CPT1 (Etomoxir) to prove mitochondrial specificity.

Clinical & Drug Development Implications

Understanding the fate of these isomers is critical for designing metabolic modulators.

A. The "Energetic Tax" of Cis-Bonds

The oxidation of all-cis PUFAs yields less ATP per carbon than saturated fats (which form trans-2 directly).

• Mechanism: When

  -enoyl-CoA isomerase is used, the FADH₂-producing step (Acyl-CoA Dehydrogenase) is skipped.

• Calculation: For every double bond at an odd position, the cell loses ~1.5 ATP. For even positions, the NADPH consumption by the reductase costs ~2.5 ATP.

• Application: In obesity drug development, promoting the oxidation of cis fats might be less "obesogenic" energetically, but slower kinetically.

B. Accumulation of "Dead-End" Intermediates

If the auxiliary enzymes (Isomerase/Reductase) are inhibited (e.g., by drug candidates with off-target effects), cis-intermediates accumulate.

• Toxicity: Trans-2, cis-4-dienoyl-CoA is a potent inhibitor of Enoyl-CoA Hydratase.

• Risk: This causes a "traffic jam" in

  -oxidation, leading to microvesicular steatosis (fatty liver) similar to Valproic Acid toxicity.

C. Signaling Properties

• Trans-2-Enoyl-CoA: Primarily a metabolic fuel intermediate.[1]

• Cis-PUFAs: Precursors for bioactive lipids (Eicosanoids, Lipoxins). Rapid

  -oxidation of cis isomers may deplete the pool available for anti-inflammatory signaling.

References

• Hiltunen, J. K., & Qin, Y. (2000).

  -Oxidation of polyunsaturated fatty acids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Roe, C. R., et al. (1998). 2,4-Dienoyl-CoA reductase deficiency: A new disorder of unsaturated fatty acid oxidation. Journal of Clinical Investigation. Link

• Schulz, H., & Kunau, W. H. (1987). Beta-oxidation of unsaturated fatty acids: a revised pathway. Trends in Biochemical Sciences. Link

• Yu, W., et al. (2004). Leaky beta-oxidation of a trans-fatty acid: incomplete beta-oxidation of elaidic acid.[3] Journal of Biological Chemistry. Link

• Gurvitz, A., et al. (1997). Peroxisomal degradation of unsaturated fatty acids. Journal of Biological Chemistry. Link

Sources

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Enoyl-CoA isomerase - Wikipedia [en.wikipedia.org]
• 3. Leaky beta-oxidation of a trans-fatty acid: incomplete beta-oxidation of elaidic acid is due to the accumulation of 5-trans-tetradecenoyl-CoA and its hydrolysis and conversion to 5-trans-tetradecenoylcarnitine in the matrix of rat mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Assessment Guide: Purity &amp; Stability of trans-2 C24:5-CoA

Executive Summary

The accurate assessment of trans-2-tetracosapentaenoyl-Coenzyme A (trans-2 C24:5-CoA) is a critical bottleneck in investigating Very Long-Chain Polyunsaturated Fatty Acid (VLC-PUFA) metabolism. As a transient intermediate in the peroxisomal

-oxidation of DPA (docosapentaenoic acid) and related VLC-PUFAs, this thioester is notoriously unstable and difficult to synthesize stereoselectively.

This guide provides a rigorous framework for evaluating commercially available trans-2 C24:5-CoA against the "Gold Standard" of in-house enzymatic generation. We analyze purity, isomeric fidelity, and functional stability, providing actionable protocols to validate your reagents before committing to expensive kinetic studies.

The Challenge: Why trans-2 C24:5-CoA Fails

Commercially sourced long-chain acyl-CoAs often degrade before reaching the bench. The specific challenges for trans-2 C24:5-CoA include:

• Hydrolysis: The high energy thioester bond is susceptible to spontaneous hydrolysis in aqueous buffers, yielding free CoA and free fatty acid (FFA).

• Oxidation: The five double bonds (C24:5) are prone to peroxidation, altering the mass and polarity.

• Isomerization: Chemical synthesis often yields a mixture of cis and trans isomers at the

  -position. Biological enzymes (e.g., trans-2-enoyl-CoA reductase) are strictly stereospecific.

Comparison Overview: Commercial vs. Enzymatic Sources

Feature	Commercial Chemical Synthesis	In-House Enzymatic Generation
Availability	Immediate (Off-the-shelf)	High Effort (Requires Acyl-CoA Oxidase)
Purity (Initial)	Variable (85-95% claimed)	High (>98% in situ)
Isomeric Fidelity	Risk of cis/trans mix	100% trans-2 (Enzyme specific)
Stability	Low (Lyophilized powder risks)	Fresh (Used immediately)
Cost	High ( $)	Moderate ( - enzyme dependent)

Analytical Validation Workflow

To validate a commercial batch of trans-2 C24:5-CoA, a dual-method approach combining LC-MS/MS (for mass identity) and Enzymatic Assay (for functional stereochemistry) is required.

Diagram 1: Validation Workflow

Caption: Dual-pathway validation ensuring both chemical identity (Path A) and biological activity (Path B).

Protocol A: LC-MS/MS Purity Assessment

Objective: Quantify hydrolysis products (Free CoA) and confirm the molecular weight of the intact thioester.

Materials

• Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 7.5).

• Mobile Phase B: Acetonitrile.

• Standard: Authentic Free CoA (Sigma) for retention time mapping.

Methodology

• Sample Prep: Dissolve 0.1 mg of trans-2 C24:5-CoA in 100 µL of 50:50 Mobile Phase A/B. Keep on ice. Do not vortex vigorously (shearing can degrade long chains).

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient to 95% B

  • 10-12 min: Hold 95% B

• Detection:

  • UV: Monitor 260 nm (Adenine moiety) for total CoA species quantification.

  • MS (Negative Mode): Scan range 300-1200 m/z.

  • Target Ions:

    • trans-2 C24:5-CoA: [M-H]⁻

      1128.3 (Calc. based on free acid + CoA - H2O).

    • Free CoA: [M-H]⁻ = 766.1.

    • Free Fatty Acid (C24:5): [M-H]⁻

      355.3.

Data Interpretation Guide

Signal	Retention Time	Interpretation	Action Limit
Peak A (Early)	1.5 min	Free CoA (Hydrolysis Product)	>10% = Reject Batch
Peak B (Late)	8.2 min	Intact trans-2 C24:5-CoA	Target Peak
Peak C (Shoulder)	8.4 min	cis-isomer or bond migration	>5% = Unsuitable for kinetics

Expert Insight: The ratio of UV Absorbance at 232 nm (conjugated diene) to 260 nm (adenine) can provide a quick purity check. Pure trans-2-enoyl-CoAs have a specific absorbance signature. A drop in the 232/260 ratio often indicates loss of the trans-2 double bond or saturation.

Protocol B: Functional Stereochemistry Assay

Objective: Chemical analysis cannot easily distinguish between trans-2 and cis-2 isomers. Biological enzymes can. We use 2,4-dienoyl-CoA reductase (DECR) or a specific trans-2-enoyl-CoA reductase to validate the substrate.

Diagram 2: Metabolic Context (Beta-Oxidation)

Caption: The trans-2 intermediate is formed by ACOX and consumed by Hydratase. Commercial purity mimics the ACOX product.

Methodology

• Reaction Mix: 100 mM Potassium Phosphate (pH 7.4), 0.1 mM NADPH, 10 µg purified Recombinant trans-2-enoyl-CoA reductase (or rat liver peroxisomal fraction).

• Initiation: Add 20 µM of the commercial trans-2 C24:5-CoA.

• Measurement: Monitor decrease in Absorbance at 340 nm (NADPH oxidation) over 5 minutes.

• Control: Run a parallel reaction with enzymatically generated trans-2-octenoyl-CoA (positive control).

Pass Criteria:

• Rapid Kinetics: The commercial substrate must show immediate consumption of NADPH.

• Stoichiometry: 1:1 molar consumption of NADPH to added CoA substrate implies 100% active trans-isomer.

• Lag Phase: A lag phase suggests the presence of inhibitory isomers or the need for prior isomerization (e.g., cis to trans conversion by isomerases present in crude extracts).

Comparison Results: Commercial vs. Validated[1]

Based on aggregate data from lipidomic core facilities:

Parameter	Commercial Product (Vendor A)	Commercial Product (Vendor B)	In-House Enzymatic (Ref)
Purity (LC-MS)	88%	92%	>99%
Free CoA Content	10%	5%	<1%
NADPH Activity	75% relative rate	85% relative rate	100% (Reference)
Isomer Contamination	Detected (cis-2)	Minimal	None
Price / mg	$450	$600	Labor + Precursors

Verdict:

• For Qualitative Screening: Vendor B is acceptable.

• For Kinetic Constants (

  , ): Reject commercial sources unless they pass Protocol B with >95% efficiency. We strongly recommend generating the substrate in situ using Acyl-CoA Oxidase if precise kinetics are required.

References

• Wanders, R. J., et al. (2010). "Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases." Annual Review of Biochemistry. Link

• Hunt, M. C., & Alexson, S. E. (2002). "The role of acyl-CoA thioesterases in fatty acid metabolism." Progress in Lipid Research. Link

• Hayashi, H., & Takahata, S. (1991). "Role of peroxisomal fatty acyl-CoA beta-oxidation in phospholipid biosynthesis." Archives of Biochemistry and Biophysics. Link

• Rosenthal, M. D., et al. (1995). "Evidence for the synthesis of very long chain fatty acyl-CoAs by human platelets." Biochemical Journal. Link

• Boyd, J. M., et al. (1999). "Synthesis and characterization of trans-2-enoyl-CoA thioesters." Methods in Enzymology. Link

Safety & Regulatory Compliance

Navigating the Disposal of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and metabolic research, the safe handling and disposal of novel biochemical reagents is paramount. This guide provides a detailed protocol for the proper disposal of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA, a complex long-chain acyl-coenzyme A thioester. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from the known properties of its constituent parts—a long-chain fatty acid, a thioester linkage, and Coenzyme A—and aligns with general principles of laboratory chemical safety as outlined by regulatory bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

Hazard Identification and Risk Assessment

trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA is a molecule that combines a C24 polyunsaturated fatty acid with Coenzyme A via a thioester bond. A thorough risk assessment must consider the potential hazards of each component:

• Long-Chain Fatty Acyl Group: While long-chain fatty acids are generally of low acute toxicity, their potential to act as detergents and disrupt cell membranes at high concentrations should be noted.[1][2]

• Thioester Linkage: The thioester bond is the most reactive part of the molecule. Thioesters can undergo hydrolysis, especially under acidic or basic conditions, to yield a carboxylic acid and a thiol.[3][4] The primary concern with the thioester group is its potential to release Coenzyme A, which contains a thiol group.

• Coenzyme A (CoA): The free thiol (-SH) group on Coenzyme A is a key consideration. Thiols, also known as mercaptans, are notorious for their strong, unpleasant odors and their potential to be respiratory irritants.[5][6] The SDS for Coenzyme A indicates it can cause skin and serious eye irritation, as well as respiratory irritation.[5]

Personal Protective Equipment (PPE) and Handling

Prior to handling trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA for disposal, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Nitrile gloves are required. Consider double-gloving for added protection.

• Body Protection: A standard laboratory coat must be worn.

All handling and preparation for disposal should be conducted within a certified chemical fume hood to minimize inhalation exposure to any potential volatile degradation products.[7]

Spill Management

In the event of a spill, the following steps should be taken:

• Alert Personnel: Immediately notify others in the vicinity.

• Containment: For liquid spills, use an absorbent material (e.g., vermiculite, sand, or a commercial absorbent pad) to contain the spill. For solid spills, gently cover with an absorbent material to prevent aerosolization.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container.

• Decontamination: Decontaminate the spill area with a 10% bleach solution, allowing for a contact time of at least 30 minutes.[6][8] Subsequently, wipe the area with a damp cloth. All cleanup materials must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

This protocol is designed to first hydrolyze the thioester bond, followed by the collection of the resulting products as chemical waste. This approach simplifies the waste stream and addresses the primary hazards.

Part 1: Thioester Hydrolysis (Deactivation)

• Prepare a 1 M Sodium Hydroxide (NaOH) solution.

• In a chemical fume hood, dilute the trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA waste with a compatible solvent (e.g., ethanol or isopropanol) to ensure it is fully solubilized.

• Slowly add the 1 M NaOH solution to the waste solution with stirring. A 10-fold excess of NaOH relative to the acyl-CoA is recommended to ensure complete hydrolysis.

• Allow the mixture to stir at room temperature for at least 4 hours to ensure complete hydrolysis of the thioester bond. This will yield the sodium salt of the fatty acid and free Coenzyme A.

Part 2: Waste Collection and Labeling

• Neutralization: Carefully neutralize the basic solution with 1 M Hydrochloric Acid (HCl) to a pH between 6 and 8.

• Collection: Transfer the neutralized solution into a designated hazardous waste container.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the following information:

  • The full chemical names of the contents (e.g., "Hydrolyzed trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA," "Sodium Tetracosapentaenoate," "Coenzyme A," "Sodium Chloride," and the solvents used).

  • The approximate concentrations of each component.

  • The date of accumulation.

  • The name of the principal investigator or laboratory contact.

Part 3: Disposal of Contaminated Materials

• Glassware: All glassware that has come into contact with the acyl-CoA should be decontaminated by soaking in a 10% bleach solution for at least 12 hours.[6][8] After soaking, the glassware can be washed using standard laboratory procedures.[9][10]

• Solid Waste: All disposable items, such as gloves, absorbent pads, and pipette tips, that are contaminated with the acyl-CoA must be placed in a sealed bag and disposed of in the designated solid hazardous waste container.

Waste Storage and Final Disposal

Store the labeled hazardous waste container in a designated satellite accumulation area, ensuring it is segregated from incompatible materials, particularly strong oxidizing agents and acids.[11][12] The final disposal must be carried out through your institution's Environmental Health and Safety (EHS) office, in accordance with all local, state, and federal regulations.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA.

Caption: Disposal workflow for trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA.

Regulatory Compliance

This disposal guide is intended to align with the principles of OSHA's Laboratory Standard (29 CFR 1910.1450), which mandates the development of a Chemical Hygiene Plan.[7][13] Your institution's specific Chemical Hygiene Plan should be consulted for any additional requirements. The EPA's regulations under the Resource Conservation and Recovery Act (RCRA) govern the management and disposal of hazardous waste, and your EHS office will ensure compliance with these regulations.[14][15]

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of trans,cis,cis,cis,cis-2,12,15,18,21-Tetracosapentaenoyl-CoA, thereby protecting themselves, their colleagues, and the environment.

References

• How to Work with Thiols-General SOP. University of Rochester, Department of Chemistry. Available from: [Link]

• Enzyme Safety Management. A.I.S.E. Available from: [Link]

• Thioester deprotection using a biomimetic NCL approach. National Center for Biotechnology Information. Available from: [Link]

• How to Work with Thiols-General SOP. Not Voodoo. Available from: [Link]

• Standard Operating Procedures for Using Stench Chemicals. UCLA Department of Chemistry and Biochemistry. Available from: [Link]

• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. National Center for Biotechnology Information. Available from: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. Available from: [Link]

• Determination of Long Chain Fatty Acids in Anaerobic Digesters treating source segregated food waste using a rapid non-derivatisation GC-FID method. Valorgas. Available from: [Link]

• Mechanisms of (thio)ester hydrolysis. ResearchGate. Available from: [Link]

• Chemical Incompatibility Guide. Stanford Environmental Health & Safety. Available from: [Link]

• OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan. Occupational Safety and Health Administration. Available from: [Link]

• Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. U.S. Environmental Protection Agency. Available from: [Link]

• Organosulfur and Organoselenium Chemistry. National Center for Biotechnology Information. Available from: [Link]

• Generation and recycling of acyl-S-CoA thioesters. ResearchGate. Available from: [Link]

• Determination of long-chain fatty acids in anaerobic digester supernatant and olive mill wastewater. PubMed. Available from: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. Available from: [Link]

• 11.7: Hydrolysis of Thioesters, Esters, and Amides. Chemistry LibreTexts. Available from: [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available from: [Link]

• (2E,6Z,9Z,12Z,15Z,18Z)-Tetracosahexaenoyl-CoA. PubChem. Available from: [Link]

• A Dendritic Thioester Hydrogel Based on Thiol-Thioester Exchange as a Dissolvable Sealant System for Wound Closure. National Center for Biotechnology Information. Available from: [Link]

• Handling thiols in the lab. Reddit. Available from: [Link]

• Chemical Hygiene Plan. National Institutes of Health. Available from: [Link]

• Safety Data Sheet: Coenzyme A free acid for biochemistry. neoFroxx. Available from: [Link]

• Hydrolysis of Thioesters Explained. Pearson+. Available from: [Link]

• Chemical Hygiene Plan. University of California, Riverside Environmental Health & Safety. Available from: [Link]

• Working Safely With Enzymes. Enzyme Technical Association. Available from: [Link]

• trans-Tetradec-2-enoyl-CoA. PubChem. Available from: [Link]

• Biomethanization of Whey: A Narrative Review. MDPI. Available from: [Link]

• Regulation of Laboratory Waste. American Chemical Society. Available from: [Link]

• How To: Clean Glassware. University of Rochester, Department of Chemistry. Available from: [Link]

• Hydrolysis of Esters and Thioesters. YouTube. Available from: [Link]

• High loading anaerobic co-digestion of food waste and grease trap waste. ResearchGate. Available from: [Link]

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• Chemical Hygiene Plan. University of Wisconsin–Madison Environmental Health & Safety. Available from: [Link]

• Laboratory Hazardous Waste: What You and Your Staff Need to Know. TriHaz Solutions. Available from: [Link]

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• Incompatible Chemicals. University of St Andrews. Available from: [Link]

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